1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene

• CAS: 1255574-72-1

Core Science & Biosynthesis

"physical and chemical properties of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene"

An In-Depth Technical Guide to the Physical and Chemical Properties of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene[1]

Executive Summary & Molecular Identity

1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene (CAS No. 1255574-72-1 ) is a highly specialized polyhalogenated aromatic intermediate.[1] Characterized by a dense substitution pattern including bromine, chlorine, and a trifluoromethoxy ether moiety, this molecule serves as a critical scaffold in the synthesis of advanced agrochemicals (specifically insecticides and acaricides) and fluorinated pharmaceuticals.[1] Its unique electronic profile—defined by the interplay of strong inductive withdrawal and resonance donation—makes it a valuable electrophile in transition-metal catalyzed cross-coupling reactions.[1]

Nomenclature & Identification

Identifier	Detail
IUPAC Name	1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene
CAS Number	1255574-72-1
Molecular Formula	C₇H₂BrCl₂F₃O
Molecular Weight	309.90 g/mol
SMILES	FC(F)(F)Oc1cc(Cl)c(Br)cc1Cl (Note: Regioisomer dependent)
Structural Class	Polyhalogenated Aryl Ether

Structural Analysis & Electronic Properties

The chemical behavior of this molecule is dictated by the competing electronic effects of its four substituents.[1] Understanding these vectors is essential for predicting reactivity and designing synthetic routes.[1]

Electronic Vector Map

• Trifluoromethoxy Group (-OCF₃): Located at position 5 (relative to Br at 1), this group is strongly electron-withdrawing by induction (-I) due to the fluorine atoms, yet offers weak resonance donation (+R) through the oxygen lone pairs.[1] It significantly increases lipophilicity (Hansch π value ≈ +1.04).[1]

• Bromine (C-1): The primary handle for functionalization.[1] The C-Br bond is polarized, facilitating oxidative addition to metal centers (Pd, Ni).[1]

• Chlorine Atoms (C-2, C-4): Provide steric bulk and deactivate the ring towards electrophilic aromatic substitution (EAS) while activating the ring for nucleophilic aromatic substitution (SₙAr) at the ortho/para positions relative to themselves.[1]

Steric Environment

The molecule is heavily congested.[1] The "1,2,4,5" substitution pattern leaves only two aromatic protons (C-3 and C-6).[1]

• C-3 Proton: Trapped between two chlorine atoms (C-2 and C-4), making it sterically shielded and highly acidic due to the inductive effect of flanking halogens.[1]

• C-6 Proton: Located between the bulky -OCF₃ group and the Bromine atom.[1]

Figure 1: Functional group analysis and their impact on the chemical reactivity profile.[1]

Physical Properties Profile

Note: Due to the specialized nature of this intermediate, some values are derived from high-fidelity QSAR models and structural analogs (e.g., 1-bromo-2,4-dichlorobenzene).[1]

Property	Value / Description	Significance
Physical State	Low-melting solid or viscous liquid	Handling requires gentle heating for transfer.[1]
Melting Point	35 – 45 °C (Estimated)	Likely solidifies in cold storage; melt before aliquoting.[1]
Boiling Point	> 245 °C (at 760 mmHg)	High boiling point requires vacuum distillation for purification.[1]
Density	1.85 ± 0.05 g/cm³	Significantly denser than water; forms the bottom layer in extractions.[1]
Solubility (Water)	Insoluble (< 0.1 mg/L)	Strictly hydrophobic; requires organic solvents (DCM, THF).[1]
Solubility (Organic)	Soluble in DCM, EtOAc, THF, Toluene	Compatible with standard organic synthesis solvents.[1]
LogP (Octanol/Water)	~ 5.2 (Predicted)	Highly lipophilic; indicates high membrane permeability potential.[1]
Vapor Pressure	Low (< 0.01 mmHg at 25°C)	Low volatility reduces inhalation risk but persists on surfaces.[1]

Chemical Reactivity & Synthetic Utility[1][7][8]

Metal-Catalyzed Cross-Coupling

The C-Br bond is the most reactive site for transition-metal catalysis.[1]

• Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form biaryl scaffolds.[1] The presence of ortho-chlorine (at C-2) imposes steric strain, often requiring specialized ligands (e.g., SPhos, XPhos) to facilitate oxidative addition.[1]

• Buchwald-Hartwig Amination: Can couple with amines, though the electron-deficient nature of the ring may also allow for SₙAr pathways under forcing conditions.[1]

Directed Ortho-Lithiation (DoM)

The proton at C-6 (ortho to the -OCF₃ and -Br) is the most accessible site for deprotonation using sterically hindered bases (e.g., LDA, LiTMP) at low temperatures (-78°C).[1]

• Protocol Note: Lithium-Halogen exchange at the C-Br bond is a competing pathway.[1] To selectively lithiate C-6, temperature control is critical.[1]

Nucleophilic Aromatic Substitution (SₙAr)

While the ring is deactivated, the combined electron-withdrawing power of -OCF₃ and two -Cl atoms activates the C-F or C-Cl bonds towards nucleophilic attack by strong nucleophiles (alkoxides, thiols), particularly if the ring is further activated by complexation.[1]

Synthesis Pathways

The industrial preparation typically follows a "Halogen Dance" or sequential electrophilic substitution approach.[1]

Route A: Bromination of 2,4-Dichloro-1-(trifluoromethoxy)benzene

This is the most direct and scalable method.[1]

• Precursor: 2,4-Dichloro-1-(trifluoromethoxy)benzene.[1]

• Reagent: Bromine (Br₂) or N-Bromosuccinimide (NBS).[1]

• Catalyst: Iron(III) bromide (FeBr₃) or Sulfuric Acid.[1]

• Mechanism: Electrophilic Aromatic Substitution (EAS).[1] The -OCF₃ group directs para, but that position is blocked by Cl.[1] The Cl groups direct ortho/para.[1] The position meta to OCF₃ and para to Cl (Position 5 relative to OCF3, or Position 1 in final numbering) is sterically accessible and electronically activated.[1]

Figure 2: Primary synthetic route via electrophilic bromination.[1][2][3][4]

Handling, Safety & Stability

Hazard Identification (GHS)[1]

• Signal Word: WARNING

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

• H411: Toxic to aquatic life with long-lasting effects (due to high halogen content and lipophilicity).[1]

Storage & Stability

• Stability: Chemically stable under standard temperature and pressure.[1]

• Incompatibilities: Strong oxidizing agents, strong bases (can induce benzyne formation or hydrolysis).[1]

• Storage Conditions: Store in a cool, dry, well-ventilated area. Keep container tightly closed. Protect from light (though not strictly photo-labile, halogenated compounds can degrade over long UV exposure).[1]

Analytical Verification

• ¹H NMR (CDCl₃): Expect two singlets (or weak doublets due to long-range coupling) in the aromatic region (approx.[1] δ 7.4 – 7.8 ppm).[1]

• ¹⁹F NMR: Distinct singlet for -OCF₃ group (approx.[1] δ -58 ppm).[1]

• GC-MS: Molecular ion peak [M]+ at ~310 m/z with characteristic isotope pattern for 1 Br and 2 Cl (complex cluster).[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1255574-72-1. Retrieved from [Link]

• Leroux, F. R., et al. (2005). The Trifluoromethoxy Group: Synthetic Approaches and Applications.[1] ChemBioChem. (General reference for OCF3 group properties).

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectra of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of the highly substituted aromatic compound, 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene. This document is intended for researchers, scientists, and professionals in drug development and materials science who utilize NMR spectroscopy for structural elucidation and chemical analysis. We will delve into the theoretical underpinnings of the spectral features, predictive methodologies for chemical shifts, and practical considerations for data acquisition and interpretation.

Introduction

1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene is a complex aromatic molecule with a substitution pattern that gives rise to a nuanced and informative NMR spectrum. The presence of multiple halogen atoms (bromine and chlorine) and a trifluoromethoxy group (-OCF₃) significantly influences the electronic environment of the benzene ring, leading to distinct chemical shifts and coupling patterns. A thorough understanding of its NMR spectra is paramount for confirming its identity, assessing its purity, and understanding its chemical properties.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern chemistry, providing detailed information about the structure, dynamics, reaction state, and chemical environment of molecules.[1] For a molecule such as 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene, ¹H and ¹³C NMR are fundamental techniques for structural verification.

Molecular Structure and Numbering

To facilitate the discussion of the NMR spectra, the following numbering system will be used for the benzene ring of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene.

Figure 1: Molecular structure and numbering of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene is expected to show two signals in the aromatic region, corresponding to the two protons on the benzene ring, H3 and H6. The chemical shifts of these protons are influenced by the electronic effects of the surrounding substituents. Benzene itself resonates at approximately 7.3 ppm.[2] Substituents can either shield (upfield shift) or deshield (downfield shift) the neighboring protons.[2]

Electron-withdrawing groups, such as halogens and the trifluoromethoxy group, generally deshield aromatic protons, causing them to resonate at a higher chemical shift.[3] The deshielding effect is typically strongest for protons in the ortho and para positions relative to the substituent.[4]

Prediction of Chemical Shifts:

To predict the chemical shifts of H3 and H6, we can use an additive model based on substituent chemical shift (SCS) increments. Starting with the chemical shift of benzene (7.27 ppm), we add the increments for each substituent at the appropriate ortho, meta, or para position.

Table 1: Predicted ¹H Chemical Shifts for 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene

Proton	Substituent Effects	Predicted δ (ppm)	Multiplicity
H3	ortho to -Cl, meta to -Br, para to -OCF₃, meta to -Cl	~7.5 - 7.8	s
H6	ortho to -Br, meta to -Cl, ortho to -OCF₃, meta to -Cl	~7.3 - 7.6	s

Note: These are estimated values. Actual chemical shifts can vary depending on the solvent and experimental conditions.

Given the substitution pattern, the two aromatic protons, H3 and H6, are not adjacent and are separated by four bonds. Therefore, any through-bond coupling between them would be very small and likely not resolved. As a result, both signals are expected to appear as singlets.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene will provide information about the carbon skeleton. The aromatic region of a ¹³C NMR spectrum typically appears between 110 and 160 ppm.[2] The chemical shifts of the carbon atoms in the benzene ring are influenced by the electronegativity and resonance effects of the substituents.

Prediction of Chemical Shifts:

Similar to the ¹H NMR spectrum, we can predict the ¹³C chemical shifts using additive substituent effects, starting from the chemical shift of benzene at 128.5 ppm.

Table 2: Predicted ¹³C Chemical Shifts for 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene

Carbon	Predicted δ (ppm)	Multiplicity (due to C-F coupling)
C1 (-Br)	~115 - 125	s
C2 (-Cl)	~130 - 140	s
C3 (-H)	~125 - 135	s
C4 (-Cl)	~130 - 140	s
C5 (-OCF₃)	~145 - 155	q (²JCF)
C6 (-H)	~110 - 120	s
-OCF₃	~120	q (¹JCF)

Note: These are estimated values. Quaternary carbons (C1, C2, C4, C5) will generally have lower signal intensities.

The Trifluoromethoxy Group (-OCF₃) Signature:

A key feature of the ¹³C NMR spectrum will be the signals associated with the trifluoromethoxy group. The carbon of the -CF₃ group will appear as a quartet due to coupling with the three fluorine atoms (¹JCF), with a coupling constant typically around 255 Hz.[5] The carbon atom of the benzene ring attached to the -OCF₃ group (C5) will also exhibit a quartet splitting, though with a smaller two-bond coupling constant (²JCF).[5] The signal for the trifluoromethyl carbon itself is expected around 120 ppm.

Advanced NMR Analysis: 2D Techniques

For an unambiguous assignment of all proton and carbon signals, two-dimensional (2D) NMR experiments are invaluable.

• COSY (Correlation Spectroscopy): This homonuclear correlation experiment would confirm the absence of through-bond coupling between H3 and H6, as no cross-peaks would be expected.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded ¹H and ¹³C nuclei. It would definitively link the proton signals to their corresponding carbon signals (H3 to C3 and H6 to C6).

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds apart. This would be crucial for assigning the quaternary carbons. For example, H3 would show correlations to C2, C4, and C5, while H6 would show correlations to C1, C2, and C5.

Figure 2: Workflow for NMR-based structure elucidation.

Experimental Protocol

A self-validating experimental protocol is essential for obtaining high-quality, reproducible NMR data.

1. Sample Preparation:

• Analyte: 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene should be of high purity.

• Solvent: Deuterated chloroform (CDCl₃) is a common and suitable solvent for nonpolar to moderately polar organic compounds.[6][7] It is relatively inexpensive and has a single residual proton peak at ~7.26 ppm, which typically does not interfere with the aromatic signals of the analyte.

• Concentration: For ¹H NMR, a concentration of 5-25 mg in 0.6-0.7 mL of solvent is recommended.[7] For ¹³C NMR, a higher concentration (50-100 mg) may be necessary to achieve a good signal-to-noise ratio in a reasonable time.[8]

• Procedure:

  • Accurately weigh the sample into a clean, dry vial.

  • Add the deuterated solvent and gently agitate until the sample is fully dissolved.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[6]

  • Cap the NMR tube securely.

2. NMR Data Acquisition:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• ¹H NMR Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

  • Acquisition Time (AQ): ~3 seconds.

  • Relaxation Delay (D1): 1-2 seconds.

  • Number of Scans (NS): 8-16 scans, depending on the sample concentration.

• ¹³C NMR Parameters:

  • Pulse Sequence: A standard proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Acquisition Time (AQ): ~1-2 seconds.

  • Relaxation Delay (D1): 2 seconds.

  • Number of Scans (NS): 1024 or more, depending on the sample concentration.

3. Data Processing:

• Apply an exponential window function (line broadening) of 0.3 Hz for ¹H and 1-2 Hz for ¹³C spectra before Fourier transformation.

• Phase and baseline correct the spectra.

• Calibrate the chemical shift scale using the residual solvent peak of CDCl₃ (7.26 ppm for ¹H, 77.16 ppm for ¹³C).

Synthesis and Potential Impurities

A plausible synthesis of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene could involve the bromination of 1,3-dichloro-5-(trifluoromethoxy)benzene. It is important to consider potential side products and unreacted starting materials, as these could appear in the NMR spectrum. For example, isomers with different bromination patterns could be present as minor impurities. A related synthesis for 5-bromo-1,3-dichloro-2-fluoro-benzene involves the diazotization and reduction of a substituted aniline precursor.[8]

Conclusion

The ¹H and ¹³C NMR spectra of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene are highly informative for its structural characterization. By understanding the influence of the various substituents on the chemical shifts and coupling constants, a detailed interpretation of the spectra is possible. The predicted spectra, in conjunction with advanced 2D NMR techniques, provide a robust framework for the unambiguous assignment of all proton and carbon signals. The experimental protocols outlined in this guide are designed to ensure the acquisition of high-quality, reliable data for this and similar complex aromatic molecules.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Field, L. D., Li, H., & Magill, A. M. (2007).
• Williams, D. H., & Fleming, I. (2008). Spectroscopic Methods in Organic Chemistry. McGraw-Hill.

• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.[1]

• Levitt, M. H. (2007). Spin Dynamics: Basics of Nuclear Magnetic Resonance. John Wiley & Sons.
• Keeler, J. (2010). Understanding NMR Spectroscopy. John Wiley & Sons.
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• University of Rochester. (n.d.). How to Get a Good 1H NMR Spectrum. Department of Chemistry. Retrieved from [Link]

• University of Alberta. (n.d.). Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. ERA. Retrieved from [Link]

• ResearchGate. (2015). Calculated 13C NMR Shifts of brominated Carbons. Chemistry Stack Exchange. Retrieved from [Link]

• MDPI. (2020). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• BioChromato. (2018). NMR solvent selection - that also allows sample recovery. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. PMC. Retrieved from [Link]

• Google Patents. (n.d.). WO2020114813A1 - Process for preparation of 5-bromo-1,3-dichloro-2-fluoro-benzene.
• Kwan, E. E. (2012). Lecture 3: Coupling Constants. Harvard University.

• Wiley Online Library. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Angewandte Chemie International Edition. Retrieved from [Link]

• University of Notre Dame. (n.d.). Organic Structure Elucidation Workbook. Retrieved from [Link]

• Bruker. (n.d.). Avance Beginners Guide - Solvent Selection. Retrieved from [Link]

• Nanalysis. (2019). Two solvents, two different spectra - Aromatic Solvent Induced Shifts. Retrieved from [Link]

• ResearchGate. (2015). In C13-NMR, does CF3 carbon of (trifluoromethyl)bezene have to split by F?. Retrieved from [Link]

• ACS Publications. (2023). Organic Letters Ahead of Print. Retrieved from [Link]

• ResearchGate. (n.d.). Carbon-fluorine coupling constants, n J CF. Retrieved from [Link]

• PubMed. (2025). Complete Assignments of 1H and 13C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification. Retrieved from [Link]

• Breitmaier, E. (2002). Structure Elucidation By NMR In Organic Chemistry: A Practical Guide. John Wiley & Sons.

• ResearchGate. (n.d.). Classification of solvents used for NMR spectroscopy. Retrieved from [Link]

• Google Patents. (n.d.). CN103601613B - Preparation method of 3, 4, 5-trifluoro bromobenzene.

• ResearchGate. (2018). Identification and structure elucidation by NMR spectroscopy. Retrieved from [Link]

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Polychlorinated Aromatic Compounds: Molecular Toxicology, Analytical Protocols, and Metabolic Fate

Executive Summary

Polychlorinated aromatic compounds (PCACs)—specifically polychlorinated biphenyls (PCBs), dibenzo-p-dioxins (PCDDs), and dibenzofurans (PCDFs)—represent a class of lipophilic, persistent organic pollutants (POPs) that serve as critical case studies in toxicology and xenobiotic metabolism. For drug development professionals, PCACs are not merely environmental contaminants; they are model substrates for understanding Cytochrome P450 (CYP) induction , Aryl Hydrocarbon Receptor (AhR) signaling , and metabolic bioactivation .

This guide synthesizes the structural basis of PCAC toxicity, the molecular mechanisms of their receptor-mediated effects, and the "Gold Standard" isotope dilution mass spectrometry (IDMS) protocols required for their trace analysis.

Structural Classification & Toxic Equivalency (TEQ)

The toxicity of PCACs is strictly governed by their ability to adopt a planar configuration, allowing high-affinity binding to the AhR. Not all congeners are equipotent. To normalize toxicological data, the Toxic Equivalency Factor (TEF) concept is used, with 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) set as the reference potency of 1.0.[1]

WHO 2005 Toxic Equivalency Factors (TEFs)

The following table summarizes the consensus TEF values. Researchers must utilize these specific weightings when calculating Total TEQ in biological or environmental samples.

Compound Class	Congener	WHO 2005 TEF Value	Structural Note
Dioxins (PCDDs)	2,3,7,8-TCDD	1.0	Reference standard; planar, lateral substitution.
1,2,3,7,8-PeCDD	1.0	High persistence; lipophilic.
OCDD (Octa)	0.0003	Steric hindrance reduces AhR affinity.
Furans (PCDFs)	2,3,4,7,8-PeCDF	0.3	Most toxic furan congener.
2,3,7,8-TCDF	0.1	Rapidly metabolized compared to TCDD.
PCBs (Dioxin-like)	PCB 126	0.1	Non-ortho; coplanar configuration mimics TCDD.
PCB 169	0.03	Non-ortho; highly persistent.
PCB 77	0.0001	Rapidly metabolized.
Mono-ortho PCBs	0.00003	Steric twist reduces planarity and AhR binding.

Expert Insight: In drug discovery, the "non-ortho" PCB structure serves as a negative design template. Molecules mimicking this planar, halogenated bi-aryl motif often trigger off-target CYP1A induction, leading to potential toxicity or rapid clearance of co-administered drugs.

Molecular Mechanism: The AhR Signaling Pathway[2][3][4]

The core toxicity of PCACs is mediated by the Aryl Hydrocarbon Receptor (AhR) , a ligand-activated transcription factor.[2] Understanding this pathway is crucial for developing AhR modulators or assessing the immunotoxic potential of new chemical entities (NCEs).

Mechanism of Action

• Ligand Entry: Lipophilic PCACs diffuse across the plasma membrane.

• Cytosolic Binding: The ligand binds AhR, which is complexed with chaperones (HSP90, XAP2, p23) to prevent premature degradation.

• Translocation: Ligand binding exposes a nuclear localization signal (NLS), causing HSP90 dissociation and nuclear entry.

• Heterodimerization: AhR binds with the AhR Nuclear Translocator (ARNT) .[3]

• Transcription: The AhR-ARNT complex binds to Dioxin Response Elements (DREs) in the promoter regions of target genes (e.g., CYP1A1, CYP1B1, TIPARP).

Visualization: AhR Signal Transduction

The following diagram illustrates the canonical genomic pathway activated by TCDD.

Figure 1: The canonical Aryl Hydrocarbon Receptor (AhR) signaling cascade.[2][3] Ligand binding triggers nuclear translocation and gene induction, leading to downstream toxicity.

Analytical Protocol: Isotope Dilution Mass Spectrometry (IDMS)

For research requiring regulatory-grade data (e.g., EPA Method 1613B), Isotope Dilution is the only acceptable quantification strategy. This method uses carbon-13 (

) labeled analogs of the target analytes.

The "Self-Validating" Logic

Unlike external calibration, IDMS corrects for every step of the workflow.

• Protocol: Spike

  -labeled standards into the sample before extraction.

• Result: If you lose 20% of your sample during cleanup, you also lose 20% of the labeled standard. The ratio remains constant, yielding 100% accurate quantification despite recovery losses.

Step-by-Step Workflow (Modified EPA 1613B)

• Sample Preparation & Spiking:

  • Homogenize sample (tissue, soil, or serum).

  • CRITICAL: Spike with 15-17

    -labeled PCDD/F congeners (Internal Standards).

• Extraction (Soxhlet):

  • Solvent: Toluene (for high soot/carbon matrices) or Methylene Chloride.

  • Duration: 16–24 hours. Toluene is preferred for PCACs due to high solubility and ability to swell carbon matrices.

• Cleanup (Multi-Column):

  • Acid/Base Silica: Oxidizes lipids and labile interferences.

  • Carbon Column: Separates planar (PCACs) from non-planar interferences (ortho-PCBs). This is the specificity step.

• Instrumental Analysis (GC-HRMS):

  • Column: DB-5ms (60m) for congener separation.

  • Detector: Magnetic Sector High-Resolution MS (Resolution > 10,000 at 10% valley).[4]

  • Note: Triple Quadrupole (GC-MS/MS) is gaining acceptance (e.g., EPA ATP) for screening due to lower cost, but HRMS remains the definitive confirmation tool.

Metabolic Fate & Drug Discovery Context[7]

While PCACs are persistent, they are not metabolically inert. Their metabolism by CYP enzymes often leads to bioactivation rather than detoxification. This pathway is a critical model for studying idiosyncratic drug toxicity.

Metabolic Activation Pathway

Lower-chlorinated congeners are metabolized by CYP1A1/1A2 and CYP2B enzymes to form hydroxylated metabolites (OH-PCBs).

• Quinone Formation: OH-PCBs can be further oxidized to reactive quinones.

• DNA Adducts: These electrophilic quinones bind covalently to DNA or proteins (Michael addition), causing genotoxicity or hapten formation (immune response).

Visualization: Bioactivation to Reactive Quinones

The following diagram maps the transformation of a stable PCB scaffold into a reactive toxicant.

Figure 2: Metabolic bioactivation pathway. CYP-mediated hydroxylation can lead to reactive quinone species, competing with detoxification (glucuronidation) pathways.

References

• Van den Berg, M., et al. (2006).[1] The 2005 World Health Organization Reevaluation of Human and Mammalian Toxic Equivalency Factors for Dioxins and Dioxin-Like Compounds.[5] Toxicological Sciences, 93(2), 223–241.

• U.S. Environmental Protection Agency. (1994). Method 1613, Revision B: Tetra- through Octa-Chlorinated Dioxins and Furans by Isotope Dilution HRGC/HRMS.[6] EPA Office of Water.

• Denison, M. S., & Nagy, S. R. (2003). Activation of the Aryl Hydrocarbon Receptor by Structurally Diverse Exogenous and Endogenous Chemicals. Annual Review of Pharmacology and Toxicology, 43, 309–334.

• Ludewig, G., et al. (2008).[7] Mechanisms of PCB-induced carcinogenesis: The role of metabolic activation. International Journal of Hygiene and Environmental Health, 211(1-2), 189-202.

• World Health Organization. (2023). The 2022 World Health Organization Reevaluation of Human and Mammalian Toxic Equivalency Factors for Polychlorinated Dioxins, Dibenzofurans and Biphenyls.[5] Regulatory Toxicology and Pharmacology.

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• 7. Metabolic activation of WHO-congeners PCB28, 52, and 101 by human CYP2A6: evidence from in vitro and in vivo experiments - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of a 4-(2,4-Dichloro-5-(trifluoromethoxy)phenyl)pyridine Scaffold for Enzyme Inhibitor Development

Abstract

This application note provides a comprehensive guide to the synthesis of a key heterocyclic scaffold, 4-(2,4-dichloro-5-(trifluoromethoxy)phenyl)pyridine, a valuable precursor for the development of potent and selective enzyme inhibitors. We detail a robust and efficient palladium-catalyzed Suzuki-Miyaura cross-coupling protocol, utilizing 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene as a strategic building block. The rationale behind the selection of this starting material is discussed, emphasizing the advantageous physicochemical properties conferred by the trifluoromethoxy (-OCF3) group in drug design, such as enhanced metabolic stability and membrane permeability.[1] This document provides a step-by-step methodology, from reaction setup and execution to product purification and characterization, designed for researchers in drug discovery and medicinal chemistry.

Scientific Rationale & Strategic Approach

The discovery of novel enzyme inhibitors is a cornerstone of modern therapeutics.[2] Kinases, in particular, represent a major class of drug targets due to their critical role in cell signaling pathways; their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders.[3] The design of effective kinase inhibitors often relies on rigid molecular scaffolds that can form specific interactions within the ATP-binding site of the enzyme.[4]

2.1 The Strategic Importance of the Fluorinated Building Block

The starting material, 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene , was selected for several strategic advantages:

• The Trifluoromethoxy (-OCF3) Moiety: This group is a powerful tool in medicinal chemistry. It is a highly lipophilic and metabolically stable bioisostere of other functional groups.[5] Its strong electron-withdrawing nature and resistance to enzymatic degradation can significantly improve a drug candidate's pharmacokinetic profile, leading to longer biological half-lives and better absorption.[1][6]

• Polysubstituted Aromatic Core: The dichloro-substitution pattern provides additional vectors for future chemical modification, allowing for the fine-tuning of potency and selectivity. The bromine atom serves as a reliable and reactive handle for palladium-catalyzed cross-coupling reactions.

2.2 The Suzuki-Miyaura Coupling: A Robust Synthetic Tool

To construct the target biaryl scaffold, the Suzuki-Miyaura cross-coupling reaction was chosen. This Nobel prize-winning reaction is one of the most versatile and reliable methods for forming carbon-carbon bonds.[7] Its widespread use in the pharmaceutical industry is due to its:

• Mild Reaction Conditions: Typically conducted under conditions that preserve sensitive functional groups.

• High Functional Group Tolerance: Compatible with a wide array of functional groups on both coupling partners.

• Commercial Availability of Reagents: A vast library of boronic acids and esters is commercially available, enabling rapid library synthesis.

• Well-Understood Mechanism: The catalytic cycle is well-documented, facilitating reaction optimization and troubleshooting.

The coupling of the aryl bromide with pyridine-4-boronic acid generates a phenyl-pyridine core, a privileged scaffold known to act as a "hinge-binder" in numerous ATP-competitive kinase inhibitors.[2][8]

Overall Experimental Workflow

The synthesis and validation process follows a logical sequence from reaction setup to final product analysis.

Caption: High-level workflow for the synthesis of the target scaffold.

Detailed Synthesis Protocol

This protocol details the synthesis of 4-(2,4-dichloro-5-(trifluoromethoxy)phenyl)pyridine on a 1 mmol scale.

4.1 Materials and Equipment

Reagent/Material	Grade	Supplier Example
1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene	≥97%	Sigma-Aldrich
Pyridine-4-boronic acid	≥98%	Combi-Blocks
Tetrakis(triphenylphosphine)palladium(0)	99%	Strem Chemicals
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific
1,4-Dioxane	Anhydrous, ≥99.8%	Acros Organics
Deionized Water	High Purity	In-house
Ethyl Acetate (EtOAc)	ACS Grade	VWR
Hexanes	ACS Grade	VWR
Brine (Saturated NaCl solution)	-	In-house
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	EMD Millipore
Silica Gel	230-400 mesh	Sorbent Tech.
Schlenk flask (50 mL)	-	Chemglass
Magnetic stir bar, stir plate with heating	-	IKA
Condenser and inert gas line (N₂ or Ar)	-	-
TLC plates (Silica gel 60 F₂₅₄)	-	Merck

4.2 Step-by-Step Procedure

CAUTION: Handle all reagents and solvents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Palladium catalysts are toxic and should be handled with care.

• Reaction Setup:

  • To a 50 mL Schlenk flask equipped with a magnetic stir bar, add 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene (324 mg, 1.0 mmol, 1.0 equiv), pyridine-4-boronic acid (184 mg, 1.5 mmol, 1.5 equiv), and potassium carbonate (415 mg, 3.0 mmol, 3.0 equiv).

  • Causality Note: Using an excess of the boronic acid drives the reaction to completion. The inorganic base is essential for the transmetalation step of the catalytic cycle.[7]

• Solvent Addition and Degassing:

  • Add 1,4-Dioxane (8 mL) and deionized water (2 mL) to the flask.

  • Seal the flask and degas the mixture thoroughly for 15-20 minutes by bubbling argon or nitrogen gas through the solution. This is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Catalyst Addition and Reaction:

  • Under a positive pressure of inert gas, add tetrakis(triphenylphosphine)palladium(0) (58 mg, 0.05 mmol, 5 mol%).

  • Causality Note: A 3-5 mol% catalyst loading is typical for Suzuki couplings involving less reactive or sterically hindered aryl halides.[9]

  • Attach a condenser to the flask, ensure the inert gas flow is maintained, and heat the reaction mixture to 90 °C with vigorous stirring.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • For TLC, use a 3:7 mixture of Ethyl Acetate:Hexanes as the mobile phase. The disappearance of the starting aryl bromide spot indicates reaction completion. The reaction is typically complete within 12-16 hours.

• Workup and Extraction:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with Ethyl Acetate (30 mL) and deionized water (20 mL).

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice more with Ethyl Acetate (2 x 20 mL).

  • Combine the organic layers and wash with brine (30 mL). The brine wash helps to remove residual water and inorganic salts.

  • Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the resulting crude oil/solid by flash column chromatography on silica gel.

  • Elute with a gradient of 10% to 40% Ethyl Acetate in Hexanes.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield 4-(2,4-dichloro-5-(trifluoromethoxy)phenyl)pyridine as a white to off-white solid.

Quantitative Data & Expected Results

Parameter	Value
Reactants
1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene	1.0 mmol (324 mg)
Pyridine-4-boronic acid	1.5 mmol (184 mg)
Catalyst & Base
Pd(PPh₃)₄	5 mol% (58 mg)
K₂CO₃	3.0 mmol (415 mg)
Conditions
Solvent System	Dioxane/H₂O (4:1, 10 mL)
Temperature	90 °C
Reaction Time	12-16 hours
Expected Outcome
Theoretical Yield	322 mg
Typical Experimental Yield	75-85%
Purity (post-chromatography)	>95% (by LC-MS and ¹H NMR)

Suzuki-Miyaura Catalytic Cycle

The reaction proceeds via a well-established catalytic cycle involving a palladium catalyst. Understanding this mechanism is key to troubleshooting and optimizing the reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

This application note demonstrates a reliable and scalable protocol for the synthesis of 4-(2,4-dichloro-5-(trifluoromethoxy)phenyl)pyridine. The use of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene as a starting material allows for the strategic incorporation of a trifluoromethoxy group, a highly sought-after moiety in modern drug discovery. The resulting phenyl-pyridine scaffold is a high-value intermediate for the generation of libraries targeting kinases and other enzyme families, providing a solid foundation for hit-to-lead campaigns.

References

• M. C. Ma, et al. (2018). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 23(11), 2998. Available at: [Link]

• M. C. Ma, et al. (2018). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. ResearchGate. Available at: [Link]

• Willis, A. C., et al. (2019). Discovery of 2-phenoxyacetamides as inhibitors of the Wnt-depalmitoleating enzyme NOTUM from an X-ray fragment screen. MedChemComm, 10(4), 588-595. Available at: [Link]

• Chem Help ASAP. (2020). Suzuki cross-coupling reaction. YouTube. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(28), 5359-5363. Available at: [Link]

• Zhang, Y., et al. (2023). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. ACS Physical Chemistry Au, 3(2), 127-140. Available at: [Link]

• D'Souza, D. M., & Müller, T. J. (2007). Suzuki reactions of 2-bromopyridine with aryl boronic acids a. ResearchGate. Available at: [Link]

• Leitão, E. P. T., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. Available at: [Link]

• Willis, A. C., et al. (2020). Design of a Potent, Selective, and Brain-Penetrant Inhibitor of Wnt-Deactivating Enzyme Notum by Optimization of a Crystallographic Fragment Hit. Journal of Medicinal Chemistry, 63(13), 6838-6864. Available at: [Link]

• Leitão, E. P. T., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed. Available at: [Link]

• Jones, G. D., et al. (2020). Representative chemical structures of Notum inhibitors. ResearchGate. Available at: [Link]

• Hovione. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Hovione Website. Available at: [Link]

• Steadman, D., et al. (2021). Small-Molecule Inhibitors of Carboxylesterase Notum: Future Medicinal Chemistry. Future Medicinal Chemistry, 13(1), 81-98. Available at: [Link]

• Al-Suhaimi, K. S., et al. (2021). Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. Molecules, 26(11), 3326. Available at: [Link]

• Jones, G. D., et al. (2020). Small-molecule inhibitors of carboxylesterase Notum. PubMed Central. Available at: [Link]

• Uddin, M. J., et al. (2021). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules, 26(19), 5695. Available at: [Link]

• Wieprzkowicz, E., et al. (2023). Novel Phthalic-Based Anticancer Tyrosine Kinase Inhibitors: Design, Synthesis and Biological Activity. Molecules, 28(5), 2095. Available at: [Link]

• Al-Otaibi, M. A., et al. (2022). Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell kinase (ITK) inhibitors. RSC Medicinal Chemistry, 13(10), 1251-1262. Available at: [Link]

• Singh, A. (2024). Structure-Based Drug Design of Kinase Inhibitors: Integrating Organic Chemistry and Therapeutic Applications. Research and Reviews: A Journal of Drug Design and Discovery. Available at: [Link]

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• 1. nbinno.com [nbinno.com]
• 2. mdpi.com [mdpi.com]
• 3. rroij.com [rroij.com]
• 4. Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene in Drug Discovery

Introduction: Strategic Value of the 2,4-dichloro-5-(trifluoromethoxy)phenyl Moiety

The 1-bromo-2,4-dichloro-5-(trifluoromethoxy)benzene scaffold is a highly valuable building block in modern medicinal chemistry. Its utility stems from the unique combination of physicochemical properties imparted by its substituents, which can be strategically leveraged to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates. The trifluoromethoxy (-OCF₃) group, in particular, is of significant interest as it can enhance metabolic stability, increase lipophilicity, and improve membrane permeability, all of which are critical parameters in drug design.[1] The presence of chloro and bromo substituents provides multiple, distinct handles for a variety of chemical transformations, allowing for the systematic exploration of chemical space around this privileged core.

This guide provides an in-depth exploration of key derivatization strategies for 1-bromo-2,4-dichloro-5-(trifluoromethoxy)benzene, offering both the underlying scientific rationale and detailed, actionable protocols for researchers in drug discovery.

Chemical Reactivity and Strategic Considerations

The reactivity of 1-bromo-2,4-dichloro-5-(trifluoromethoxy)benzene is governed by the interplay of its substituents. The trifluoromethoxy group is strongly electron-withdrawing, which, along with the two chlorine atoms, renders the aromatic ring electron-deficient. This electronic nature has two primary consequences:

• Activation towards Nucleophilic Aromatic Substitution (SNAr): The electron-deficient ring is more susceptible to attack by nucleophiles.

• Enhanced Reactivity in Palladium-Catalyzed Cross-Coupling: The electron-withdrawing character of the substituents can facilitate the oxidative addition of palladium(0) to the carbon-halogen bonds, a crucial step in many cross-coupling reactions.

The different halogens (Br and Cl) also offer opportunities for selective functionalization. Generally, the C-Br bond is more reactive than the C-Cl bond in palladium-catalyzed cross-coupling reactions, allowing for selective derivatization at the bromine-bearing position.

Part 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful tools for C-C and C-N bond formation in drug discovery. For 1-bromo-2,4-dichloro-5-(trifluoromethoxy)benzene, these reactions can be selectively performed at the more reactive C-Br bond.

Suzuki-Miyaura Coupling: Introduction of Aryl and Heteroaryl Groups

The Suzuki-Miyaura coupling is a versatile method for forming biaryl and heteroaryl-aryl structures, which are common motifs in pharmaceuticals. The reaction couples an organoboron species (typically a boronic acid or boronate ester) with an aryl halide.

Causality Behind Experimental Choices:

• Catalyst System: A palladium(0) species is the active catalyst. This is often generated in situ from a palladium(II) precatalyst like Pd(OAc)₂ or is used directly as a complex like Pd(PPh₃)₄. The choice of ligand is critical. Bulky, electron-rich phosphine ligands, such as those from the Buchwald group (e.g., SPhos, XPhos), are often employed to promote the oxidative addition and reductive elimination steps, particularly for sterically hindered or electron-deficient aryl halides.

• Base: A base is required to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center. The choice of base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) can significantly impact the reaction outcome and should be optimized.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is commonly used to dissolve both the organic and inorganic reaction components.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 1-bromo-2,4-dichloro-5-(trifluoromethoxy)benzene with a generic arylboronic acid.

Reagent	Molar Equiv.	Amount (for 1 mmol scale)
1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene	1.0	323 mg
Arylboronic Acid	1.2	1.2 mmol
Pd(OAc)₂	0.02	4.5 mg
SPhos	0.04	16.4 mg
K₃PO₄	2.0	424 mg
Dioxane	-	5 mL
Water	-	1 mL

Step-by-Step Procedure:

• To a dry reaction vial, add 1-bromo-2,4-dichloro-5-(trifluoromethoxy)benzene (1.0 eq), the arylboronic acid (1.2 eq), Pd(OAc)₂ (0.02 eq), SPhos (0.04 eq), and K₃PO₄ (2.0 eq).

• Evacuate and backfill the vial with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed dioxane (5 mL) and degassed water (1 mL) via syringe.

• Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: Suzuki-Miyaura Coupling Workflow

Buchwald-Hartwig Amination: Synthesis of Aryl Amines

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds, enabling the synthesis of a wide array of aniline derivatives. This is particularly useful in drug discovery, where the aniline moiety is a common pharmacophore.

Causality Behind Experimental Choices:

• Catalyst System: Similar to the Suzuki coupling, a palladium catalyst with a bulky, electron-rich phosphine ligand is typically employed. Ligands like XPhos or RuPhos are often effective. The choice of palladium precatalyst, such as Pd₂(dba)₃ or a palladacycle precatalyst, can influence reaction efficiency.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, allowing it to coordinate to the palladium center. Sodium tert-butoxide (NaOtBu) is a common choice.

• Solvent: Anhydrous, non-protic solvents like toluene or dioxane are typically used to prevent quenching of the strong base.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol outlines a general procedure for the amination of 1-bromo-2,4-dichloro-5-(trifluoromethoxy)benzene with a primary amine.

Reagent	Molar Equiv.	Amount (for 1 mmol scale)
1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene	1.0	323 mg
Primary Amine	1.2	1.2 mmol
Pd₂(dba)₃	0.01	9.2 mg
XPhos	0.04	19.1 mg
NaOtBu	1.4	135 mg
Toluene	-	5 mL

Step-by-Step Procedure:

• In a glovebox, add NaOtBu (1.4 eq) to a dry reaction vial.

• In a separate vial, dissolve 1-bromo-2,4-dichloro-5-(trifluoromethoxy)benzene (1.0 eq), the primary amine (1.2 eq), Pd₂(dba)₃ (0.01 eq), and XPhos (0.04 eq) in anhydrous, degassed toluene (5 mL).

• Add the solution from step 2 to the vial containing the base.

• Seal the reaction vial and heat to 110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Caption: Buchwald-Hartwig Amination Workflow

Part 2: Lithiation-Borylation for Further Functionalization

The lithiation-borylation reaction is a powerful strategy to convert the aryl bromide into a versatile boronate ester. This intermediate can then be used in a subsequent Suzuki-Miyaura coupling or other transformations of boronic esters.

Causality Behind Experimental Choices:

• Lithiation: A strong organolithium base, such as n-butyllithium or sec-butyllithium, is used to perform a halogen-metal exchange at the C-Br bond. This is typically done at low temperatures (e.g., -78 °C) to prevent side reactions.

• Borylation: The resulting aryllithium species is a potent nucleophile that is quenched with a boronic ester, most commonly triisopropyl borate or pinacolborane, to form the desired boronate ester.

Experimental Protocol: Lithiation-Borylation

This protocol describes the conversion of 1-bromo-2,4-dichloro-5-(trifluoromethoxy)benzene to its corresponding pinacol boronate ester.

Reagent	Molar Equiv.	Amount (for 1 mmol scale)
1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene	1.0	323 mg
Anhydrous THF	-	10 mL
n-Butyllithium (2.5 M in hexanes)	1.1	0.44 mL
Isopropoxypinacolborane	1.2	0.23 mL

Step-by-Step Procedure:

• To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add 1-bromo-2,4-dichloro-5-(trifluoromethoxy)benzene (1.0 eq) and anhydrous THF (10 mL).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise over 10 minutes. Stir the mixture at -78 °C for 1 hour.

• Add isopropoxypinacolborane (1.2 eq) dropwise and continue stirring at -78 °C for 30 minutes.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl (10 mL).

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate.

• The crude boronate ester can often be used in the next step without further purification. If necessary, it can be purified by column chromatography on silica gel.

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Reaction Conditions for Selective C-Br Bond Activation

Strategic Overview: The Hierarchy of Halogen Reactivity

Selective activation of Carbon-Bromine (C-Br) bonds in the presence of other halogens (C-Cl, C-F) or multiple C-Br sites is a cornerstone of modular drug synthesis. The selectivity relies on exploiting the differences in Bond Dissociation Energies (BDE) and the distinct mechanistic preferences of metal catalysts.

The Core Challenge: To activate a specific C-Br bond without touching a C-Cl bond (chemoselectivity) or to distinguish between two C-Br bonds based on steric/electronic environments (site-selectivity).

Mechanistic Drivers of Selectivity:

• Bond Strength (BDE): C-I (~57 kcal/mol) < C-Br (~68 kcal/mol) < C-Cl (~81 kcal/mol) < C-F (~116 kcal/mol). This thermodynamic hierarchy allows kinetic control.

• Catalyst Ligation State:

  • 12-electron Pd(0): Formed by bulky ligands (e.g., P(o-Tol)₃). Prefers concerted oxidative addition, favoring weaker bonds (C-Br/C-I) and distal positions.

  • 14-electron Pd(0): Formed by smaller ligands (e.g., PPh₃). Can undergo nucleophilic displacement (

    -like), potentially activating electron-deficient C-Cl bonds or sterically accessible sites.

• Metal Center Nature: Nickel (Ni) often accesses single-electron transfer (SET) pathways, allowing alkyl-Br activation distinct from aryl-Br activation.

Decision Matrix: Method Selection

Select the appropriate activation strategy based on your substrate's architecture and the desired transformation.

Figure 1: Decision tree for selecting C-Br activation methods based on substrate competition and desired outcome.

Protocol A: Chemoselective Palladium-Catalyzed Cross-Coupling

Objective: Coupling of an Aryl-Br in the presence of an Aryl-Cl.

Scientific Rationale

Palladium catalyzes the cross-coupling of aryl halides via a cycle of Oxidative Addition (OA), Transmetalation, and Reductive Elimination. The rate of OA for Ar-Br is significantly faster than for Ar-Cl (

). By controlling the temperature and using phosphine ligands that do not excessively electron-enrich the Pd center (avoiding "over-activation" of the C-Cl bond), high selectivity is achieved.

Reagents & Equipment[1][2]

• Catalyst: Pd(PPh₃)₄ (Tetrakis) or Pd(dppf)Cl₂.

  • Note: Avoid bulky, electron-rich Buchwald ligands (e.g., XPhos) if C-Cl preservation is critical, as they promote C-Cl activation.

• Solvent: 1,4-Dioxane or Toluene/Water mix (degassed).

• Base: Na₂CO₃ (mild) or K₃PO₄. Avoid strong alkoxides (NaOtBu) which can promote dehalogenation.

• Temperature Control: 60–80 °C (Do not exceed 90 °C).

Step-by-Step Protocol

• System Prep: Flame-dry a 2-neck round bottom flask and cool under Argon flow.

• Charging: Add Substrate (1.0 equiv) , Boronic Acid (1.1 equiv) , and Pd(PPh₃)₄ (3-5 mol%) .

• Inerting: Evacuate and backfill with Argon (3 cycles).

• Solvent Addition: Add degassed 1,4-Dioxane (0.1 M concentration) and 2M aq. Na₂CO₃ (2.0 equiv) via syringe.

• Reaction: Heat to 70 °C in an oil bath.

• Monitoring (The Self-Validating Step):

  • Check LCMS/TLC at 1 hour.

  • Validation: If Ar-Br is consumed but Ar-Cl remains intact -> Success .

  • Warning: If Ar-Cl product appears (>5%), lower temperature to 50 °C immediately.

• Workup: Cool to RT, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Quantitative Comparison: Ligand Effects on Selectivity

Ligand	Electron Density	Steric Bulk	Selectivity (Br vs Cl)	Risk of C-Cl Activation
PPh₃	Moderate	Moderate	High	Low
dppf	Moderate	High (Bite Angle)	High	Low
PCy₃	High	High	Moderate	Medium
XPhos	Very High	Very High	Low	High

Protocol B: Selective Lithium-Halogen Exchange

Objective: Generation of an organolithium species from an Aryl-Br in the presence of Aryl-Cl.

Scientific Rationale

Lithium-halogen exchange is a kinetically controlled equilibrium.[1][2] The rate of exchange follows the order I > Br > Cl.[2] At low temperatures (-78 °C), the exchange with Bromine is rapid (minutes), while the exchange with Chlorine is kinetically inert. This allows for the selective generation of a lithiated species at the C-Br site, which can then be trapped with an electrophile.

Mechanism Visualization

Figure 2: Kinetic pathway of selective Li-Br exchange avoiding Cl-activation.

Step-by-Step Protocol

• System Prep: Oven-dry a Schlenk flask and stir bar. Cool under a positive pressure of Argon.

• Solvent: Add anhydrous THF or Et₂O (0.1 M relative to substrate).

• Substrate: Add Bromo-Chloro-Arene (1.0 equiv) .

• Cooling (Critical): Submerge flask in a Dry Ice/Acetone bath (-78 °C) . Allow to equilibrate for 15 minutes.

• Exchange: Add n-BuLi (1.05 equiv, 1.6M in hexanes) dropwise over 5-10 minutes.

  • Note: Run the addition down the side of the cold flask to precool the reagent.

• Aging: Stir at -78 °C for 15–30 minutes .

  • Validation: Take a micro-aliquot and quench with MeOH-d4. NMR should show >95% deuteration at the Br site and 0% at the Cl site.

• Trapping: Add the Electrophile (1.2 equiv) (e.g., aldehyde, ketone, DMF) dropwise.

• Warming: Allow the reaction to warm to RT slowly only after the electrophile addition is complete.

Troubleshooting Guide

• Issue: Low conversion of Ar-Br.

  • Solution: Ensure reagents are fresh (titrate n-BuLi). Increase aging time to 45 mins.

• Issue: Scrambling or C-Cl activation.

  • Solution: Temperature was likely too high. Ensure internal probe confirms -78 °C. Switch solvent to Et₂O (slower kinetics than THF).

• Issue: Wurtz Coupling (Ar-Bu formation).

  • Solution: Use t-BuLi (2.0 equiv) instead of n-BuLi. The byproduct t-BuBr is destroyed by the second equivalent of t-BuLi, preventing alkylation.

Emerging Method: Photoredox Catalysis

For substrates sensitive to strong bases (Li-exchange) or high heat (Pd-coupling), Photoredox offers a mild alternative.

• System: fac-Ir(ppy)₃ (1 mol%) + Hantzsch Ester (HEH) + Blue LEDs.

• Mechanism: Visible light excites the Ir(III) catalyst, which reduces the Ar-Br bond (lower reduction potential than Ar-Cl) to an aryl radical. This radical abstracts a hydrogen from HEH (hydrodebromination) or engages in radical coupling.

• Selectivity: Highly selective for C-Br over C-Cl due to the precise tuning of the catalyst's redox potential (

  ).

References

• Mechanisms of Nickel-Catalyzed Cross-Coupling Reactions. ResearchGate. [Link]

• Different Oxidative Addition Mechanisms for 12- and 14-Electron Palladium(0). National Institutes of Health (PMC). [Link]

• Lithium–Halogen Exchange. Wikipedia. [Link]

• Chemoselective Radical Dehalogenation and C-C Bond Formation. Semantic Scholar. [Link][3][4]

• Selective Halogen-Lithium Exchange of 1,2-Dihaloarenes. National Institutes of Health (PubMed). [Link]

Sources

• 1. ethz.ch [ethz.ch]
• 2. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pnas.org [pnas.org]

Application Note: Regioselective Lithiation of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene

Topic: "Lithiation of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene" Content Type: Application Notes and Protocols

Executive Summary & Chemical Logic

This guide details the protocol for the generation of the organolithium intermediate from 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene and its subsequent trapping with electrophiles.

The substrate presents a complex electronic environment with three directing/activating groups: two chlorines, one bromine, and a trifluoromethoxy (-OCF

) group. Successful functionalization relies on Kinetic Control to favor Lithium-Halogen Exchange (Li-Br) over Directed Ortho Metalation (DoM) or elimination pathways (benzyne formation).

Mechanistic Causality

• Primary Pathway (Desired): Lithium-Bromine exchange is the fastest reaction at -78 °C. The C-Br bond is weaker than the C-Cl bond, allowing selective lithiation at the C1 position using n-butyllithium (n-BuLi).

• Competing Pathway A (DoM): The C3 proton (between two chlorines) is highly acidic (

  ~30). However, deprotonation is kinetically slower than Li-Br exchange at cryogenic temperatures.

• Competing Pathway B (Halogen Dance): Polyhalogenated aryllithiums are prone to isomerization ("halogen dance") where the lithium migrates to a more thermodynamically stable position, often adjacent to the most electronegative atom (F or Cl).

• Competing Pathway C (Benzyne): Warming the lithiated species above -50 °C risks Li-Cl elimination to form a reactive benzyne intermediate, leading to polymerization or tars.

Reaction Pathway Visualization

The following diagram illustrates the kinetic vs. thermodynamic pathways. The protocol targets the Kinetic Product (green path) while suppressing the "Halogen Dance" and Benzyne formation (red paths).

Caption: Kinetic Li-Br exchange (Green) must be maintained by strict temperature control to avoid isomerization or elimination (Red).

Standardized Protocol

Reagents & Equipment

• Substrate: 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene (Purity >98%).

• Reagent: n-Butyllithium (n-BuLi), 1.6 M or 2.5 M in hexanes.[1] Note: Titrate before use to ensure stoichiometry.

• Solvent: Tetrahydrofuran (THF), anhydrous (water <50 ppm), degassed.

• Electrophile: e.g., Triisopropyl borate (for boronic acid) or DMF (for aldehyde).

• Vessel: Flame-dried 3-neck round bottom flask with internal thermometer and N

  /Ar line.

Step-by-Step Methodology

Step 1: System Preparation

• Assemble glassware under an inert atmosphere (Nitrogen or Argon).[1]

• Charge the flask with 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene (1.0 equiv).

• Add anhydrous THF (Concentration: 0.1 M to 0.2 M relative to substrate).

• Cool the solution to -78 °C using a dry ice/acetone bath. Ensure internal temperature reaches -75 °C or lower before proceeding.

Step 2: Lithiation (The Critical Step)

• Add n-BuLi (1.05 equiv) dropwise via syringe pump or pressure-equalizing addition funnel over 15–20 minutes.

  • Critical Control Point: Maintain internal temperature below -70 °C during addition. An exotherm indicates rapid exchange; rapid addition risks local overheating and benzyne formation.

• Stir at -78 °C for 30 to 45 minutes .

  • Why? This allows complete Li-Br exchange. Extending beyond 1 hour increases the risk of "Halogen Dance" isomerization.

Step 3: Electrophile Trapping

• Add the Electrophile (1.2 – 1.5 equiv) neat or dissolved in minimal THF.

  • For Boronic Acid: Add Triisopropyl borate (

    ) rapidly.

  • For Formylation: Add DMF dropwise.

• Stir at -78 °C for 30 minutes.

• Remove the cooling bath and allow the reaction to warm to 0 °C (or Room Temperature) over 1–2 hours.

  • Observation: The solution often changes color (e.g., yellow to clear or white precipitate formation) as the ate-complex breaks down or product precipitates.

Step 4: Quench & Isolation

• Quench: Add saturated aqueous NH

  Cl (or 1M HCl for boronic acids) at 0 °C.

• Extraction: Extract with Ethyl Acetate or MTBE (3x).

• Purification: Wash organics with brine, dry over Na

  SO , and concentrate. Recrystallize (hexane/EtOAc) or chromatograph.

Data Presentation & Validation

The following table summarizes expected outcomes based on electrophile choice, derived from analogous poly-haloarene syntheses.

Parameter	Condition / Value	Rationale
Solvent	THF	Essential for stabilizing the lithiated species via coordination.
Temp	-78 °C	Prevents elimination of Li-Cl (Benzyne formation).
Stoichiometry	1.05 equiv n-BuLi	Slight excess ensures full conversion; large excess risks DoM at C3.
Typical Yield	80 – 92%	High efficiency of Li-Br exchange.
Major Impurity	Des-bromo (protonated)	Caused by wet solvent (quenching the anion) or incomplete exchange.

Validation Check: 1H NMR

To validate the regioselectivity of the product (e.g., the boronic acid):

• Starting Material: Two aromatic protons (singlets) with distinct shifts due to different ortho-environments.

• Product: The disappearance of the C1-Br signal and the shift of the C6-H and C3-H protons confirm substitution. The coupling patterns (usually singlets due to para/meta positioning of substituents) should remain consistent with 1,2,4,5-substitution.

Troubleshooting & Safety

The "Halogen Dance" Risk

If the reaction is held too long at -78 °C or warmed prematurely, the lithium atom may migrate from C1 to C3 (between the two chlorines).

• Symptom: Product is functionalized at the wrong position (between Cl atoms).

• Prevention: Adhere strictly to the 30-45 minute exchange window. Use "In-situ trapping" (mixing electrophile with substrate before adding base) only if the electrophile is compatible with n-BuLi (e.g., TMSCl, but not aldehydes/borates).

Benzyne Formation

• Symptom: Dark/black reaction mixture, low yield, complex baseline on TLC.

• Cause: Temperature rose above -50 °C while the lithiated species was present.

• Fix: Check internal thermometer accuracy; improve cooling bath agitation.

References

• General Mechanism of Li-Hal Exchange: Bailey, W. F.; Patricia, J. J.[2] "The Mechanism of the Lithium-Halogen Interchange Reaction: A Review of the Literature." Journal of Organometallic Chemistry, 1988 , 352, 1-46. Link

• Boronic Acid Synthesis (Analogous): "Preparation of (2,4-Dichloro-5-(trifluoromethoxy)phenyl)boronic acid." Sigma-Aldrich Product 1256354-96-7.[3] Link

• Halogen Dance Review: Schnürch, M. et al. "Halogen Dance Reactions—A Review." Chemical Society Reviews, 2007 , 36, 1046-1057. Link

• Polyhalogenated Aromatics: "Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes." Tetrahedron Letters, 1996 , 37, 6551-6554. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. (2,4-Dichloro-5-(trifluoromethoxy)phenyl)boronic acid | 1256354-96-7 [sigmaaldrich.cn]

Technical Notes & Optimization

"optimizing Suzuki coupling with electron-deficient aryl halides"

Topic: Optimizing Suzuki-Miyaura Coupling for Electron-Deficient Electrophiles Role: Senior Application Scientist Status: Active Support Session

Introduction: The Reactivity Paradox

Welcome to the Catalytic Support Center. You are likely here because your "easy" substrate—an electron-deficient aryl halide (e.g., p-nitrophenyl bromide, 2-chloropyridine)—is failing to couple efficiently.

The Core Problem: Electron-deficient (E-def) aryl halides undergo Oxidative Addition (OA) rapidly. While this seems beneficial, it often creates a kinetic bottleneck. The resulting Pd(II) intermediate is highly electrophilic and stable, often "resting" too long before Transmetallation (TM) can occur. This delay exposes the catalyst to deactivation pathways and the substrates to side reactions like homocoupling or hydrodehalogenation.

This guide moves beyond standard recipes to balance the catalytic cycle specifically for these "hyper-reactive" electrophiles.

Diagnostic Workflow: The Triage

Before changing reagents, diagnose the failure mode using the decision tree below.

Visual 1: Troubleshooting Logic Flow

Caption: Diagnostic decision tree for Suzuki coupling failures with electron-deficient aryl halides.

Technical Modules: Issue Resolution

Module A: The Stalled Reaction (Catalyst Death)

Symptom: Starting material (Ar-X) and Boronic Acid remain. The reaction turns black (Pd precipitation) early.

Mechanism: With E-def halides, OA is fast. If the Transmetallation (TM) step is slow, the Pd(II) species accumulates. Electron-deficient Pd(II) complexes are prone to aggregation if not well-ligated.

Solution:

• Switch to Electron-Rich, Bulky Ligands: You need a ligand that pushes electron density onto the metal to facilitate TM and stabilize the Pd(0) species.

  • Recommendation:XPhos or SPhos (Buchwald Ligands) or P(tBu)3 .

  • Why: These ligands prevent the formation of inactive halide-bridged Pd dimers.

• Pre-activation of Boronic Acid: Ensure the boronate species is formed before the catalyst dies.

  • Protocol: Stir the Boronic Acid + Base in the solvent for 10 mins before adding the Pd catalyst.

Module B: Protodeboronation (The "Missing Nucleophile")

Symptom: Ar-X remains, but Boronic Acid has converted to Ar'-H (or is missing).

Mechanism: Electron-deficient aryl halides often require stronger bases to drive the cycle, but strong bases (like hydroxide or alkoxides) rapidly hydrolyze boronic acids, especially if the boronic acid contains heteroatoms [1].

Solution:

• Base Tuning: Move down the pKa ladder.

  • Standard:

    (Aq/Dioxane).

  • Optimization:

    (Tribasic Potassium Phosphate). It buffers the pH effectively, maintaining enough active boronate without accelerating deboronation [2].

  • Alternative:CsF (Cesium Fluoride) in anhydrous conditions. Fluoride activates the boron without high basicity.

• Slow Addition: Add the boronic acid as a solution via syringe pump over 1 hour to keep its standing concentration low relative to the catalyst.

Module C: Homocoupling (Ar-Ar)

Symptom: Significant formation of the symmetrical biaryl (Ar-Ar) derived from the halide.

Mechanism: E-def halides are excellent oxidants. If oxygen enters the system, or if the ratio of Boronic Acid to Halide is low, the Pd(II)-Ar species can disproportionate or react with a second equivalent of Ar-X [3].

Solution:

• Strict Deoxygenation: Sparging with Argon is insufficient. Use freeze-pump-thaw cycles or vigorous sparging for >15 mins.

• Change the Reductant: If using Pd(II) precatalysts (like Pd(OAc)2), ensure enough phosphine is present to reduce it to Pd(0), or switch to a Pd(0) source like Pd2(dba)3 .

Optimized Protocol: The "High-Turnover" System

For challenging electron-deficient aryl chlorides (e.g., chloropyridines, chloropyrimidines), use this protocol derived from Buchwald's optimization studies [4].

Materials

• Catalyst Source: XPhos Pd G2 (Precatalyst) OR Pd(OAc)2 + XPhos (1:2 ratio).

• Base:

  (0.5 M aqueous solution).

• Solvent: THF or 1,4-Dioxane.

Step-by-Step Procedure

• Charge Solids: Add Aryl Halide (1.0 equiv), Boronic Acid (1.2–1.5 equiv), and XPhos Pd G2 (1–2 mol%) to a reaction vial equipped with a stir bar.

• Solvent Addition: Seal the vial. Evacuate and backfill with Argon (x3).[1] Add THF (Concentration: 0.2 M relative to halide).

• Base Addition: Add degassed 0.5 M aqueous

  (2.0 equiv) via syringe.

  • Note: The biphasic nature is crucial. The phase transfer helps regulate the concentration of the active boronate.

• Reaction: Heat to 40–60°C. (E-def halides rarely require 100°C with this catalyst system; lower heat preserves the catalyst).

• Workup: Dilute with EtOAc, wash with water, dry over MgSO4.

Visual 2: The Balanced Catalytic Cycle

Caption: Catalytic cycle highlighting the rate-limiting Transmetallation (TM) step for E-def halides.

Data Summary: Base & Ligand Selection Matrix

Substrate Class	Recommended Ligand	Recommended Base	Solvent System	Key Risk
E-Def Aryl Bromide	or dppf		Toluene/H2O	Homocoupling
E-Def Aryl Chloride	XPhos or SPhos		THF/H2O	No Reaction (OA failure)
2-Halo-Pyridine	XPhos or BrettPhos	or CsF	Dioxane/H2O	Protodeboronation
Unstable Boronic Acid	SPhos		DME/H2O	Hydrolysis of Boron

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412–443. Link

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl- and 2-Heteroarylboronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Link

• Adinin, L. A., et al. (2019). Oxidative Homocoupling of Aryl Boronic Acids. Catalysts, 9(12), 1011. Link

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. Link

Sources

• 1. benchchem.com [benchchem.com]

"troubleshooting low yields in Sonogashira reactions with sterically hindered substrates"

Topic: Troubleshooting Low Yields in Sonogashira Reactions with Sterically Hindered Substrates Audience: Researchers, scientists, and drug development professionals.

Welcome to the technical support center for Sonogashira cross-coupling reactions. This guide is designed to help you diagnose and resolve issues leading to low product yields, particularly when working with sterically demanding aryl halides or alkynes. As Senior Application Scientists, we have compiled this resource based on established literature and extensive field experience to provide not just solutions, but a deeper understanding of the reaction mechanism and the rationale behind each troubleshooting step.

Frequently Asked Questions (FAQs)

Q1: My Sonogashira reaction with a bulky aryl bromide is failing completely or giving very low yields. Where should I start troubleshooting?

A1: When a reaction with a sterically hindered substrate fails, the issue often lies with the initial, rate-limiting oxidative addition step.[1] Steric bulk around the C-X bond impedes the palladium catalyst's ability to insert itself, thus stalling the catalytic cycle.

Initial Diagnostic Checklist:

• Reagent Quality: Ensure your amine base is dry and your solvents are rigorously degassed.[2] Oxygen can lead to the Glaser-Hay homocoupling of your alkyne, a common side reaction.[3][4] Copper(I) iodide should be a fresh, off-white powder; if it's green or brown, it has likely oxidized and will be ineffective.[5]

• Inert Atmosphere: Sonogashira reactions, especially the copper-cocatalyzed variant, must be performed under a strictly inert atmosphere (Nitrogen or Argon) to prevent Glaser coupling.[3]

• Catalyst Activity: Use a fresh batch of your palladium precatalyst. Pd(0) sources like Pd(PPh₃)₄ are sensitive to air and moisture, while Pd(II) precatalysts such as PdCl₂(PPh₃)₂ are generally more stable.[5]

If these basic checks do not resolve the issue, the problem is almost certainly rooted in the specific combination of catalyst, ligand, and reaction conditions being mismatched for your challenging substrates.

Q2: The standard Pd(PPh₃)₄ catalyst isn't working for my 2,6-disubstituted aryl halide. What is the best catalyst and ligand strategy?

A2: Triphenylphosphine (PPh₃) is often a poor ligand for sterically demanding substrates. The key is to switch to a ligand that is both bulkier and more electron-rich . This combination has a profound effect on the catalytic cycle.

• Mechanism Insight: Bulky, electron-rich phosphine ligands accelerate the rate-limiting oxidative addition.[6] They promote the formation of a more reactive, monoligated Pd(0)L species, which has a lower coordination number and is better able to accommodate a hindered substrate.[7] Furthermore, their strong electron-donating ability increases the electron density on the palladium center, facilitating its insertion into the aryl-halide bond.

A systematic approach to ligand selection is recommended:

Table 1: Ligand Selection Guide for Hindered Substrates

Ligand Type	Example(s)	Key Properties	Ideal For	Citation(s)
Bulky Trialkylphosphines	P(t-Bu)₃, PCy₃	Highly electron-rich, large cone angles.	The most generally effective class for hindered aryl bromides and chlorides. Can often enable reactions at lower temperatures.	[7][8]
Biaryl Phosphines (Buchwald type)	XPhos, SPhos	Both sterically demanding and electron-rich. Offer high stability to the catalytic complex.	Challenging electron-rich aryl chlorides and bromides. Proven to be highly effective where other ligands fail.	[1][4]
Bidentate Phosphines	dppf (1,1'-Bis(diphenylphosphino)ferrocene)	Provides catalyst stability. The wider "bite angle" can be beneficial.	Often a good choice for moderately hindered aryl bromides.	[2][5]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Excellent σ-donors, often stronger than phosphines. Form very stable palladium complexes.	Copper-free Sonogashira reactions and coupling of challenging aryl chlorides.	[3][6]

Actionable Recommendation: For a 2,6-disubstituted aryl bromide, a switch to a catalyst system utilizing P(t-Bu)₃ or XPhos is the most logical next step. You can generate the catalyst in situ from a stable palladium source like Pd(OAc)₂ or Pd₂(dba)₃.

Troubleshooting Reaction Parameters

Q3: I've switched to a better ligand, but my yield is still poor. How should I optimize the solvent and base?

A3: The solvent and base are not passive components; they critically influence catalyst solubility, substrate reactivity, and the mechanism itself.[9] For sterically hindered substrates, their roles are even more pronounced.

• The Role of the Base: The base has two primary functions: to deprotonate the terminal alkyne to form the reactive acetylide and to neutralize the HX generated during the reaction. For hindered substrates, a bulky amine base like diisopropylamine (DIPA) or dicyclohexylamine can be more effective than triethylamine (TEA), as it is less likely to coordinate to and crowd the palladium center.[10] In some cases, a switch to an inorganic base like K₂CO₃ or Cs₂CO₃ can be beneficial, particularly in copper-free systems.[6][11]

• The Role of the Solvent: Solvent choice can impact steric interactions.[9] While polar aprotic solvents like DMF or THF are common, they can sometimes coordinate too strongly to the palladium catalyst, inhibiting substrate binding.[2]

  • Non-polar solvents like toluene or dioxane can minimize steric hindrance by reducing interactions between bulky substituents.[2][9]

  • Using the amine base as the solvent (e.g., neat DIPA or TEA) is a classic strategy that ensures a high concentration of the base, driving the reaction forward.[10]

Table 2: Solvent & Base Combinations for Hindered Couplings

Solvent	Base	Temperature Range (°C)	Comments	Citation(s)
Toluene	Diisopropylamine (DIPA)	80 - 110	Excellent combination for many hindered aryl bromides. Toluene is non-coordinating.	[2][9]
Dioxane	Triethylamine (TEA)	80 - 100	A common system, but may be less effective for the most challenging substrates.	[2]
DMF	Triethylamine (TEA)	60 - 100	High polarity can be beneficial, but DMF can also act as a ligand, potentially inhibiting the catalyst.	[9]
N-Methyl-2-pyrrolidone (NMP)	Diisopropylethylamine (DIPEA)	100 - 120	High boiling point allows for higher reaction temperatures, which is often necessary for aryl chlorides.	[7]
Amine (e.g., TEA, DIPA)	(Self)	Reflux	Using the base as the solvent ensures high concentration and can be very effective.	[1][10]

Actionable Recommendation: If you are using THF/TEA, a logical next step is to try Toluene/DIPA and increase the reaction temperature.[2]

Q4: The reaction is still sluggish even after optimizing the ligand, solvent, and base. What else can I do?

A4: If the reaction remains slow, you may need to address other potential bottlenecks or consider more significant strategic changes.

• Increase Temperature: Oxidative addition is highly temperature-dependent.[12] For unreactive aryl bromides and especially aryl chlorides, temperatures of 100-120°C may be necessary.[2][7] Ensure you are using a sealed vessel if your alkyne is volatile.[13]

• Copper-Free vs. Copper-Cocatalyzed: While the classic Sonogashira uses a Cu(I) co-catalyst, this can promote undesired alkyne homocoupling (Glaser coupling).[3] For very precious or complex substrates, a copper-free Sonogashira may give cleaner results, though it often requires a stronger base and more specialized ligands (like NHCs).[6][14] The mechanism proceeds without the copper acetylide intermediate, which can be advantageous.[3]

• Change the Halide: The reactivity order for the aryl halide is I > Br >> Cl.[3][15] If synthetically feasible, converting your sterically hindered aryl bromide or chloride to an aryl iodide will dramatically increase its reactivity and may allow the reaction to proceed under much milder conditions.

• Slow Addition of a Reagent: If you suspect catalyst deactivation or side reactions, slow addition of the alkyne via syringe pump can sometimes improve yields by keeping its instantaneous concentration low.[10]

Visual Guides & Protocols

Catalytic Cycle & Steric Hindrance

The following diagram illustrates the generally accepted mechanism for the copper-cocatalyzed Sonogashira reaction. For sterically hindered substrates, the Oxidative Addition step is typically the primary bottleneck.

Caption: The Sonogashira catalytic cycle. Steric hindrance primarily slows the oxidative addition step.

Troubleshooting Workflow

Use this flowchart to systematically diagnose issues with your reaction.

Caption: A logical workflow for troubleshooting Sonogashira reactions with hindered substrates.

Experimental Protocol

Optimized Sonogashira Coupling for a Sterically Hindered Aryl Bromide

This protocol is a robust starting point for coupling a sterically hindered aryl bromide with a terminal alkyne.

Materials:

• Palladium(II) acetate [Pd(OAc)₂]

• Tri-tert-butylphosphine [P(t-Bu)₃] or XPhos

• Copper(I) iodide [CuI]

• Sterically hindered aryl bromide (1.0 eq)

• Terminal alkyne (1.2 - 1.5 eq)

• Diisopropylamine (DIPA), anhydrous

• Toluene, anhydrous and degassed

• Schlenk flask or sealed reaction vial

• Standard glassware for workup and purification

Procedure:

• Setup: To a dry Schlenk flask under an Argon or Nitrogen atmosphere, add Pd(OAc)₂ (e.g., 2 mol%) and the phosphine ligand (e.g., 4 mol%).

• Catalyst Formation: Add half of the total volume of degassed toluene and stir the mixture at room temperature for 15-20 minutes. The solution may change color as the active catalyst forms.

• Add Reagents: To the flask, add the sterically hindered aryl bromide (1.0 eq) and copper(I) iodide (1-2 mol%).

• Solvent & Base: Add the remaining degassed toluene, followed by the anhydrous diisopropylamine (DIPA, 2-3 eq).

• Add Alkyne: Finally, add the terminal alkyne (1.2-1.5 eq) to the reaction mixture.

• Reaction: Seal the flask and heat the reaction mixture to 80-100°C with vigorous stirring.[2]

• Monitoring: Monitor the reaction progress by TLC or GC-MS.[5] Reactions with hindered substrates can take anywhere from 12 to 48 hours to reach completion.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate or dichloromethane and filter through a pad of celite to remove palladium black and salts. Wash the filtrate with saturated aqueous NH₄Cl solution (to remove copper salts) and then with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

References

• Benchchem. Troubleshooting low reactivity in Sonogashira coupling reactions. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsavs15e3TjBBdg7nwvmyIybm83yZlddhhzDMmUsyO0U0eZ_H47fW4DAbBSTJ99_Eig9JucUh1ngDH9P_Ud5YZQxRIgzpgPEXYed_5k3ttvdXoW66NFhH_-8oV3huccm69uCR2qoRx-ZMOS6Rz0kkTmzRHAwAU1EXgjJFLqxNdj8PgmnO_vHDrtab45nl4LDnhfWFBg3RrNHbu5Us=]
• Chemistry LibreTexts. (2024). Sonogashira Coupling. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHbTSZLxZ3tQ5U2rVCHsPl7N5wVsoyr_mmrVzmRsZyiUZK-q0hBIu98l7DnOT8pcZ5p21QUJONFKXiD_l7GrfiayI_9_awRZePtbrg0n9QxfojpDn2cs6QYI9ST4enZ3dajBLmIrLPC5zmD-gITwkbJSNt0ib96osa8Fi5uuUgHlv4IfwXRGiPDwGop6GfFHYtXOsgAr5B1ugIsXhCtbeekJ83a7cu2GoVsGVbOBHuJ5EfhETU4hD1nhdI1kavIn-ZXjg1pguxyfMPVegWk2_ONm_CAgwSlrC1EDlFSKuyr]
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Technical Support Center: Managing Impurities in the Synthesis of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene Derivatives

Welcome to the technical support center for the synthesis of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a focus on impurity management. The trifluoromethoxy group is a critical substituent in modern medicinal chemistry, valued for its ability to enhance metabolic stability and lipophilicity.[1][2] However, its synthesis can be challenging, often leading to impurities that can compromise yield, purity, and the overall success of a research campaign.

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you achieve your desired product with high purity.

Troubleshooting Guide: A Question & Answer Approach

This section addresses specific problems you may encounter during the synthesis. The answers are grounded in established chemical principles and practical laboratory experience.

Question 1: I'm observing a significant amount of a regioisomeric impurity in my final product after bromination. What is the likely cause and how can I mitigate this?

Answer:

The formation of regioisomeric impurities is a common challenge in electrophilic aromatic substitution reactions on substituted benzene rings. The directing effects of the existing substituents—in this case, two chlorine atoms and a trifluoromethoxy group—determine the position of the incoming bromine atom.

Causality: The trifluoromethoxy group (-OCF3) is an ortho-, para-director, but it is deactivating due to its strong electron-withdrawing nature.[1] The chlorine atoms are also ortho-, para-directors and deactivating. The interplay of these directing effects can lead to the formation of undesired isomers. The most common cause of poor regioselectivity is the reaction temperature. Higher temperatures can provide enough energy to overcome the activation barrier for the formation of less-favored isomers.

Troubleshooting Steps:

• Temperature Control: Ensure strict temperature control during the addition of the brominating agent. Running the reaction at a lower temperature (e.g., 0-5 °C) will favor the thermodynamically more stable product and reduce the formation of kinetic isomers.

• Choice of Brominating Agent and Catalyst: The combination of liquid bromine with a Lewis acid catalyst like iron(III) bromide (FeBr3) is a standard method.[3] The purity of the catalyst is crucial; aged or hydrated catalysts can lead to reduced activity and side reactions. Consider using freshly sublimed aluminum chloride (AlCl3) or iron filings which will generate the Lewis acid in situ.

• Slow Addition: Add the brominating agent dropwise over an extended period. This maintains a low concentration of the electrophile in the reaction mixture, which can improve selectivity.

dot

Caption: Troubleshooting workflow for managing regioisomeric impurities.

Question 2: My reaction is incomplete, and I'm left with a significant amount of the starting material, 1,3-dichloro-5-(trifluoromethoxy)benzene. How can I drive the reaction to completion?

Answer:

An incomplete reaction can be due to several factors, including insufficient catalyst activity, inadequate reaction time or temperature, or the presence of inhibitors.

Causality: The starting material is an electron-deficient aromatic ring, making it less reactive towards electrophilic substitution.[4] Therefore, the reaction requires a potent electrophile, which is generated by the interaction of the brominating agent with the Lewis acid catalyst. If the catalyst is not active enough, the reaction will be sluggish.

Troubleshooting Steps:

• Catalyst Activity:

  • Moisture: Lewis acids like FeBr3 and AlCl3 are highly sensitive to moisture. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).

  • Stoichiometry: While catalytic amounts are often sufficient, for deactivated substrates, you may need to increase the catalyst loading. Try increasing the amount of catalyst by 2-5 mol%.

• Reaction Time and Temperature:

  • Monitor the reaction progress using an appropriate analytical technique like Gas Chromatography (GC) or Thin Layer Chromatography (TLC).[3]

  • If the reaction stalls at a lower temperature, consider slowly warming the reaction mixture to room temperature after the addition of the brominating agent is complete.

• Solvent Choice: Ensure you are using a dry, non-coordinating solvent. Dichloromethane or carbon tetrachloride are common choices. Solvents with lone pairs (e.g., ethers) can coordinate to the Lewis acid and inhibit its catalytic activity.

Question 3: I am observing the formation of a di-brominated side product. How can I avoid this?

Answer:

The formation of di-brominated products occurs when the desired mono-brominated product undergoes a second bromination.

Causality: While the product, 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene, is more deactivated than the starting material, over-bromination can still occur if the reaction conditions are too harsh or if there is a localized high concentration of the brominating agent.[5]

Troubleshooting Steps:

• Stoichiometry of Bromine: Use a precise stoichiometry of the brominating agent. A slight excess might be needed to drive the reaction to completion, but a large excess will promote di-bromination. Aim for 1.0 to 1.1 equivalents of bromine.

• Slow Addition and Efficient Stirring: As with managing isomers, a slow, controlled addition of bromine is crucial.[6] This, combined with vigorous stirring, ensures that the bromine reacts with the starting material before it can react with the product.

• Reverse Addition: In some cases, adding the substrate and catalyst mixture to the brominating agent can help maintain a low concentration of the substrate and minimize di-substitution.

dot

Caption: Pathways for desired product and common impurity formation.

Frequently Asked Questions (FAQs)

Q1: What are the best analytical methods for monitoring the reaction and assessing the purity of the final product?

A1: A combination of techniques is recommended:

• Gas Chromatography (GC): Excellent for monitoring the disappearance of starting material and the appearance of the product. A GC-MS system can help in identifying unknown impurity peaks.[3][7]

• High-Performance Liquid Chromatography (HPLC): Useful for purity assessment of the final product, especially for non-volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Essential for structural confirmation of the final product and for identifying and quantifying isomeric impurities. ¹⁹F NMR is particularly useful for confirming the integrity of the trifluoromethoxy group.

Q2: What are the key safety precautions when working with bromine and Lewis acids?

A2: Both bromine and Lewis acids are hazardous and require careful handling.

• Bromine: Is highly corrosive, toxic, and volatile. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Have a sodium thiosulfate solution ready for quenching any spills.

• Lewis Acids (FeBr3, AlCl3): Are water-reactive and corrosive. Handle them in a dry environment (e.g., a glove box or under an inert atmosphere) to prevent decomposition and the release of corrosive fumes.

Q3: Can the trifluoromethoxy group be cleaved or degraded during the reaction or work-up?

A3: The trifluoromethoxy group is generally stable under the electrophilic conditions of bromination. However, it can be sensitive to strong nucleophiles or harsh basic conditions, which could potentially lead to hydrolysis, especially at elevated temperatures.[8] During the work-up, use mild bases like sodium bicarbonate or a dilute sodium hydroxide solution for neutralization, and avoid prolonged exposure or heating.

Data & Protocols

Table 1: Common Impurities and Analytical Signatures

Impurity Name	Potential Source	Recommended Analytical Technique	Key Signature
Unreacted Starting Material	Incomplete reaction	GC, HPLC	Retention time/peak corresponding to 1,3-dichloro-5-(trifluoromethoxy)benzene
Isomeric Bromo-derivatives	Non-selective bromination	GC, ¹H NMR	Different retention times on GC; distinct aromatic splitting patterns in ¹H NMR
Di-bromo derivatives	Over-bromination	GC-MS, ¹H NMR	Higher molecular weight peak in MS; reduced number of aromatic protons in ¹H NMR
Hydrolyzed byproducts	Harsh work-up conditions	LC-MS	Peaks corresponding to the replacement of -OCF3 with -OH

Protocol 1: Synthesis of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene

This protocol is a representative method and should be adapted and optimized based on laboratory conditions and scale.

Materials:

• 1,3-dichloro-5-(trifluoromethoxy)benzene

• Liquid Bromine (Br₂)

• Iron filings or anhydrous Iron(III) Bromide (FeBr₃)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Saturated sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Assemble an oven-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet/scrubber (to neutralize HBr gas). Purge the system with an inert gas (e.g., nitrogen).

• Charging the Flask: To the flask, add 1,3-dichloro-5-(trifluoromethoxy)benzene (1.0 eq) and anhydrous DCM. Add the iron catalyst (2-3 mol%).

• Cooling: Cool the stirred mixture to 0-5 °C using an ice bath.

• Bromine Addition: Dissolve bromine (1.05 eq) in a small amount of anhydrous DCM and add it to the dropping funnel. Add the bromine solution dropwise to the reaction flask over 1-2 hours, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for another hour. Monitor the reaction's progress by GC. If the reaction is sluggish, allow it to warm slowly to room temperature and stir for an additional 2-4 hours.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly quench by adding saturated sodium thiosulfate solution to consume excess bromine.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., hexane or ethanol/water) to remove impurities.

References

• CN101168495A - The synthetic method of 1-bromo-2,4,5-trifluorobenzene - Google Patents.

• Synthesis of trifluoromethoxybenzene - PrepChem.com. Available at: [Link]

• 1-bromo-2-fluorobenzene - Organic Syntheses Procedure. Available at: [Link]

• Selective C–H trifluoromethoxylation of (hetero)arenes as limiting reagent - PMC. Available at: [Link]

• Advances in the Development of Trifluoromethoxylation Reagents - MDPI. Available at: [Link]

• Recent Development of Catalytic Trifluoromethoxylation Reactions - PMC - PubMed Central. Available at: [Link]

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• Welcome To Hyma Synthesis Pvt. Ltd. Available at: [Link]

• WO2016125185A2 - Process for the preparation of 4-substituted-1-(trifluoromethoxy)benzene compounds - Google Patents.

• Analysis of Halogenated Hydrocarbons, Benzene, and Derivatives in Drinking Water - Agilent. Available at: [Link]

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• Analytical methods for the determination of halogens in bioanalytical sciences: A review. Available at: [Link]

• Benzene Side Chain Reactions - YouTube. Available at: [Link]

• Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Available at: [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC - NIH. Available at: [Link]

• Aromatic Halogenation Mechanism - Chlorination, Iodination & Bromination of Benzene. Available at: [Link]

• Investigation of the Total Organic Halogen Analytical Method at the Waste Sampling and Characterization Facility - OSTI.GOV. Available at: [Link]

• Mechanistic Studies on Intramolecular C-H Trifluoromethoxylation of (Hetero)arenes via OCF3-Migration - PMC - NIH. Available at: [Link]

• Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds - Refubium - Freie Universität Berlin. Available at: [Link]

• How is the mechanism of side reaction, dibrominated product, which generated during bromination of methylbenzene by NBS/BPO? - Quora. Available at: [Link]

• GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in - TSI Journals. Available at: [Link]

• (Trifluoromethoxy)benzene | C7H5F3O | CID 68010 - PubChem. Available at: [Link]

• Free-radical side-chain bromination of alkylaromatics in supercritical carbon dioxide. Available at: [Link]

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• Recent advances in the synthesis of trifluoromethyl ethers through the direct O - Chemical Review and Letters. Available at: [Link]

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"protocol for removing palladium catalyst from reaction mixture"

Topic: Protocol for removing palladium catalyst from reaction mixture Audience: Researchers, Process Chemists, and Drug Development Professionals

Introduction: The Compliance Threshold

In pharmaceutical development, removing Palladium (Pd) is not merely a purification step; it is a regulatory mandate. Under ICH Q3D Guidelines , Pd is a Class 2B elemental impurity.[1] For a drug product with a daily intake of

g, the Permitted Daily Exposure (PDE) is typically 100 µ g/day (Oral) or 10 µ g/day (Parenteral).

This guide provides a self-validating, logic-driven protocol to reduce Pd residuals from >1000 ppm to <10 ppm, ensuring compliance while preserving Active Pharmaceutical Ingredient (API) yield.

Visual Workflow: The Removal Decision Matrix

The following decision tree outlines the logical flow for selecting the correct removal strategy based on the physical state of your reaction mixture.

Part 1: Core Protocol – Solid-Supported Scavengers

The "Gold Standard" for high-value intermediates.

Why this works: Functionalized silica or resin scavengers (e.g., Thiol, TMT) act as "chemical magnets." They form covalent bonds with Pd species (Kd >

) without interacting with the organic API, unlike activated carbon which relies on non-specific Van der Waals forces.

Step-by-Step Methodology

1. Scavenger Selection (The Triage) Before starting, identify the likely Pd species.

• Pd(II) species (e.g., Pd(OAc)₂, PdCl₂): Use Thiol (-SH) functionalized silica.[2][3]

• Pd(0) species (e.g., Pd(PPh₃)₄, Pd-dba): Use TMT (Trimercaptotriazine) or Thiourea scavengers.

  • Note: Pd(0) is electron-rich; TMT is a stronger ligand for low-oxidation state metals than simple thiols.

2. The Loading Calculation Do not guess the amount. Calculate based on the initial Pd loading.

• Standard: 4–8 molar equivalents relative to the Pd content (NOT the API).

• Formula:

3. Execution (Batch Mode)

• Dissolution: Dissolve the crude reaction mixture in a compatible solvent (THF, MeOH, EtOAc, DCM). Ensure the API is fully soluble.

• Addition: Add the calculated mass of scavenger directly to the flask.

• Incubation: Stir at room temperature for 4 hours .

  • Optimization: If the complex is bulky (e.g., Pd-PEPPSI), heat to 50°C to improve kinetic access to the scavenger pores.

• Filtration: Filter the suspension through a 0.45 µm PTFE frit or a Celite pad.[4]

  • Self-Validation: The filtrate should be colorless. The scavenger on the filter should be dark grey/black (indicating captured Pd).

• Wash: Wash the filter cake with 2 bed volumes of solvent to recover any trapped API.

Part 2: Comparative Data – Scavenger Efficiency

The following table summarizes expected performance based on catalyst type.

Catalyst Type	Recommended Scavenger	Typical Load (eq)	Temp (°C)	Expected Residual (ppm)
Pd(OAc)₂	Silica-Thiol (Si-Thiol)	4	25	< 5
Pd(PPh₃)₄	Silica-TMT (Si-TMT)	5	25	< 10
Pd(dppf)Cl₂	Silica-DMT / TMT	8	50	< 20
Pd/C (Leached)	Silica-Thiol	4	25	< 5

Part 3: Troubleshooting & FAQs

Q1: I used the protocol above, but my product is still grey/colored and Pd levels are >50 ppm. What happened? Diagnosis: You likely have Colloidal Pd(0) (Palladium Nanoparticles). The Science: Simple thiols struggle to bind to the surface of bulk metal nanoparticles due to steric bulk and lack of oxidation potential. The Fix:

• Oxidation Strategy: Stir the reaction mixture open to air (if API is stable) or bubble air through it for 30 minutes before adding the scavenger. This oxidizes surface Pd(0) to Pd(II), which binds avidly to Thiol/TMT ligands.

• Add Charocal: If scavengers fail on colloids, a "polishing" step with activated carbon (10 wt%) may be necessary to physically adsorb the particles.

Q2: My API yield dropped by 20% after scavenging. Did the scavenger eat my product? Diagnosis: Non-specific binding. The Science: While silica backbones are generally inert, unreacted silanols (Si-OH) can bind polar amines or H-bond donors. The Fix:

• Switch Solvent: Use a more polar solvent (e.g., MeOH or MeOH/DCM) for the wash step to disrupt H-bonding between the API and the silica surface.

• Switch Backbone: Use a resin-based scavenger (e.g., Polystyrene-TMT) instead of silica. Resins have different surface chemistry and may reduce non-specific binding for polar APIs. Note: Resins require solvent swelling (e.g., in THF/DCM).

Q3: Can I use this for flow chemistry? Answer: Yes, this is the ideal use case for silica-based scavengers. Protocol: Pack a stainless steel column with Silica-TMT . Pass the reaction stream through the column at a flow rate that allows for a residence time of >10 minutes .

• Self-Validation: Monitor the pressure drop. A sudden increase indicates clogging by precipitated salts or Pd black.

Q4: How do I know if the scavenger is "full"? Answer: You cannot visually tell if active sites are saturated just by color. Protocol: Always assume the scavenger has a finite capacity (typically 0.3 – 1.2 mmol/g). Never re-use scavengers in GMP settings. For R&D, if the filtrate remains colored, re-treat with fresh scavenger.

References

• ICH Q3D Elemental Impurities Guidance for Industry . U.S. Food and Drug Administration (FDA) / European Medicines Agency (EMA). Available at: [Link]

• Metal Scavenging User Guide . Biotage.[5][6][7][8][9] Available at: [Link]

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. biotage.com [biotage.com]
• 6. biotage.com [biotage.com]
• 7. sopachem.com [sopachem.com]
• 8. selekt.biotage.com [selekt.biotage.com]
• 9. biotage.com [biotage.com]

"characterization challenges of polychlorinated and fluorinated aromatic compounds"

Current Status: Operational

Lead Scientist: Dr. Aris Thorne, Senior Application Specialist

Ticket Scope: Characterization of Polychlorinated & Fluorinated Aromatics

Welcome to the Advanced Characterization Support Hub

You are likely here because standard analytical protocols are failing. Polychlorinated and fluorinated aromatic compounds present a unique "blind spot" in classical organic analysis. They are electron-deficient, often hydrophobic, and possess nuclear properties that disrupt standard 1H-NMR and ESI-MS workflows.

This guide is not a textbook; it is a troubleshooting engine designed to resolve your specific experimental bottlenecks.

Module 1: NMR Spectroscopy Troubleshooting

Core Challenge: "Ghost" carbons and integration errors.

Issue A: "I can't see my carbons in the C spectrum."

Diagnosis: You are likely experiencing the Splitting-NOE Null Effect . Fluorine (

F, spin 1/2) couples strongly to Carbon ( C). unlike protons, fluorine coupling constants ( ) are massive.

• Intensity Dilution: A single fluorine splits the attached carbon signal into a doublet. A

  group splits it into a quartet (1:3:3:1). This divides the signal height by 2 or 8, often burying it in the baseline noise.

• No NOE Enhancement: Quaternary carbons attached to halogens lack protons. Standard proton-decoupled sequences (like zgpg30) rely on the Nuclear Overhauser Effect (NOE) to boost carbon signal intensity. Without protons, you lose this boost.

Protocol 1.1: The "Visible Carbon" Sequence

• Pulse Sequence: Switch from standard decoupling to Inverse Gated Decoupling (e.g., zgig on Bruker). This suppresses the NOE to allow quantitative integration but requires long relaxation delays.

• Parameter Adjustments:

  • D1 (Relaxation Delay): Set to

    . For fluorinated aromatics, quaternary carbon can exceed 10-20 seconds. Set D1 = 30s for initial screening.

  • Spectral Width: Increase to 250 ppm to catch downfield C-F carbons (often ~150-170 ppm).

Issue B: "My quantitative F NMR integrals are inconsistent."

Diagnosis: Insufficient relaxation delay due to high magnetic anisotropy. Fluorine nuclei in symmetrical aromatic environments often have very long longitudinal relaxation times (

), sometimes up to 30 seconds. Standard default delays (D1 = 1s) lead to saturation and severe under-quantification.

Protocol 1.2: Accurate qNMR for Fluorine

• Run Inversion Recovery: Determine

  for the slowest relaxing signal.

• The "7x Rule": For >99% accuracy, set Relaxation Delay (D1) + Acquisition Time (AQ)

  .

• Center Frequency:

  F has a massive chemical shift range.[1] Ensure your transmitter offset (O1) is centered to avoid off-resonance intensity rolling.

Data Table 1: Typical C-F Coupling Constants (Hz)

Coupling Type	Approx. Value (Hz)	Spectral Appearance

|

(Direct) | 240 - 275 | Wide Doublet/Quartet | | (Geminal) | 20 - 35 | Narrow splitting | | (Vicinal) | 5 - 10 | Fine splitting | | (Long range)| 1 - 3 | Broadening of peaks |

Visualization: NMR Experiment Selection Logic

Caption: Decision tree for selecting the correct NMR pulse sequence based on halogen content.

Module 2: Mass Spectrometry & Ionization

Core Challenge: "I see no signal" or "Isotope patterns are confusing."

Issue A: "No signal in ESI (Electrospray Ionization)."

Diagnosis: Lack of basicity/acidity. Polychlorinated and fluorinated rings are extremely electron-deficient. They do not protonate (

) easily in positive mode, nor do they deprotonate easily in negative mode unless a specific acidic group (like -OH or -COOH) is present.

Solution: Switch Ionization Source.

• APCI (Atmospheric Pressure Chemical Ionization): Better for non-polar aromatics. Use Negative Mode if you can form electron-capture adducts (

  or ).

• APPI (Atmospheric Pressure Photoionization): The "Nuclear Option" for polyaromatics (PAHs) and highly halogenated species that refuse to ionize elsewhere. It uses a Krypton lamp (10 eV) to directly ionize the aromatic system.

Issue B: "Is this peak my compound or background noise?"

Diagnosis: You are ignoring the Isotope Fingerprint . Chlorine has two stable isotopes:

Cl (75.8%) and Cl (24.2%). This creates a distinct "cluster" pattern that acts as a built-in validation code.

Protocol 2.1: The "A-Cluster" Validation Do not look for a single mass peak. Look for the cluster.

• Calculate the nominal mass (using

  Cl).

• Check the M+2, M+4, etc., intensities against the table below.

• Troubleshooting Tip: If your M+2 peak is missing or wrong ratio, it is not a chlorinated compound, regardless of the accurate mass.

Data Table 2: Chlorine Isotope Abundance Patterns

# of Chlorine Atoms	Pattern (M : M+2 : M+4 : M+6)	Visual Shape

| 1 (

) | 100 : 32 | 3:1 (Tall : Short) | | 2 ( ) | 100 : 65 : 10 | 9:6:1 (Low slope) | | 3 ( ) | 100 : 98 : 32 : 3 | "Boxy" cluster | | 4 ( ) | 77 : 100 : 49 : 10 | M+2 is the base peak! |

Visualization: Ion Source Selection Matrix

Caption: Workflow for choosing the correct ionization source based on polarity and volatility.

Module 3: Chromatographic Separation

Core Challenge: "Peaks are tailing" or "Retention is unpredictable."

Issue: "My fluorinated compound elutes too fast on C18."

Diagnosis: The "Fluorous" Effect. While hydrophobic, fluorine is not "lipophilic" in the same way a methyl group is. It has low polarizability. On a standard C18 column, perfluorinated compounds may interact weakly compared to their hydrocarbon analogs.

Solution: Use a Pentafluorophenyl (PFP) Phase .[2] PFP columns utilize specific interactions that C18 cannot offer:

• Stacking: The electron-deficient PFP ring on the column interacts strongly with the electron-rich regions of your analyte (or vice versa).

• Dipole-Dipole: Strong interaction with the C-F dipoles.

• Shape Selectivity: PFP phases are rigid and excellent for separating structural isomers (e.g., ortho- vs para-substituted aromatics).

Protocol 3.1: The "Fluorous" Screen

• Column: PFP (Pentafluorophenyl) or F5.

• Mobile Phase: Methanol is often preferred over Acetonitrile for PFP columns because Acetonitrile's dipole can mask the

  interactions of the stationary phase.

• Gradient: Start 50-100% MeOH. Fluorinated compounds often require high organic content to elute due to "sticky" hydrophobic patches.

References

• Quantitative NMR Parameters

  • Source: University of Oxford, Department of Chemistry.
  • Relevance: Establishes the to rule for relax

  • URL:[Link]

• Chlorine Isotope Patterns

  • Source: Chemistry LibreTexts. "Isotope Abundance and Mass Spectrometry."
  • Relevance: Provides the calculated abundance ratios (100:32, 9:6:1)

  • URL:[Link]

• Ionization Source Selection (ESI vs APCI)

• Fluorinated Stationary Phases (HPLC)

  • Source: LCGC International.
  • Relevance: Explains the and dipole mechanisms specific to PFP columns.

  • URL:[Link]

• C-F Coupling Constants

  • Source: Reich, H. J. (University of Wisconsin). "Coupling Constants involving Fluorine."
  • Relevance: Authoritative data on (270 Hz) and long-range coupling values.

  • URL:[Link]

Sources

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

"evaluating the cost-effectiveness of a synthetic pathway involving 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene"

Introduction: The Strategic Value of Fluorinated Building Blocks

In the landscape of modern drug discovery and agrochemical development, the incorporation of fluorine-containing moieties is a cornerstone strategy for enhancing molecular properties. The trifluoromethoxy (-OCF₃) group, in particular, is highly sought after for its ability to significantly increase a compound's metabolic stability, lipophilicity, and binding affinity without adding significant steric bulk.[1] When combined with a polychlorinated and brominated benzene scaffold, as in 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene , the resulting molecule becomes a versatile and high-value building block for creating complex, biologically active compounds.[2]

However, the synthesis of such poly-functionalized aromatics presents significant challenges. The cumulative electron-withdrawing nature of the halogen and trifluoromethoxy substituents deactivates the aromatic ring, making subsequent transformations difficult. Furthermore, controlling the regioselectivity of substitution reactions is paramount to avoiding costly and labor-intensive purification steps.

This guide provides an in-depth, comparative analysis of two plausible synthetic pathways to 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene . As no definitive, publicly documented synthesis for this specific molecule exists, the following pathways are constructed based on established, validated chemical principles and analogous reactions reported in peer-reviewed literature and patents. The objective is to evaluate each route's cost-effectiveness, scalability, and overall viability for research and industrial applications, providing the technical insights necessary for informed decision-making in a laboratory or process chemistry setting.

Pathway A: Trifluoromethoxylation Followed by Regioselective Bromination

This synthetic strategy prioritizes the early introduction of the valuable trifluoromethoxy group onto a commercially available precursor, followed by a final halogenation step.

Conceptual Workflow for Pathway A

The logic behind this pathway is to install the most synthetically challenging and costly group first. The trifluoromethoxylation of phenols is a well-documented, albeit often challenging, transformation. Once the trifluoromethoxy ether is formed, the final bromination step can be tailored to achieve the desired regiochemistry.

Caption: Logical workflow for the proposed Synthetic Pathway A.

Detailed Experimental Protocols for Pathway A

Step 1: Synthesis of 1,3-Dichloro-5-(trifluoromethoxy)benzene (Intermediate A)

• Causality and Choice of Reagents: The direct trifluoromethoxylation of phenols is notoriously difficult. One of the more robust and scalable methods involves the generation of a trifluoromethoxide precursor. Here, we adapt a method utilizing trifluoromethanesulfonic anhydride (Tf₂O) and a fluoride source. This choice is based on its documented utility, although it involves expensive reagents and requires stringent anhydrous conditions. Safety is a major consideration, as reactions can be highly exothermic and may generate hazardous byproducts.[3]

• Protocol:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous acetonitrile (10 mL per 1 g of phenol).

  • Add 3,5-Dichlorophenol (1.0 eq) and potassium fluoride (3.0 eq, spray-dried).

  • Cool the stirred suspension to -20 °C using an appropriate cooling bath (e.g., acetonitrile/dry ice).

  • Slowly add trifluoromethanesulfonic anhydride (Tf₂O, 1.5 eq) dropwise via syringe, ensuring the internal temperature does not exceed -10 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 16 hours.

  • Monitor the reaction progress by GC-MS or TLC.

  • Upon completion, carefully quench the reaction by pouring it into ice-cold water (50 mL).

  • Extract the aqueous layer with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution (2 x 15 mL), then with brine (15 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexanes) to yield 1,3-dichloro-5-(trifluoromethoxy)benzene .

Step 2: Synthesis of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene

• Causality and Choice of Reagents: The aromatic ring of Intermediate A is significantly deactivated by three strong electron-withdrawing groups (-Cl x2, -OCF₃). Therefore, a potent electrophilic bromination system is required. N-Bromosuccinimide (NBS) in concentrated sulfuric acid is an effective method for brominating deactivated aromatic compounds.[4] The regioselectivity is dictated by the directing effects of the existing substituents. The -OCF₃ group is ortho, para-directing, while the -Cl atoms are also ortho, para-directing. The position ortho to the -OCF₃ group and meta to both -Cl atoms is the most likely site of substitution due to a combination of steric hindrance and electronic activation relative to other positions.

• Protocol:

  • To a clean, dry flask, add 1,3-dichloro-5-(trifluoromethoxy)benzene (Intermediate A, 1.0 eq).

  • Cool the flask in an ice bath (0 °C) and slowly add concentrated sulfuric acid (98%, 5 mL per 1 g of substrate) with vigorous stirring.

  • Once the substrate is fully dissolved, add N-Bromosuccinimide (NBS, 1.1 eq) portion-wise over 30 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to stir at room temperature for 24 hours.

  • Monitor the reaction by GC-MS.

  • Carefully pour the reaction mixture onto crushed ice (100 g). A precipitate should form.

  • Collect the solid product by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral.

  • Recrystallize the crude solid from ethanol or purify by column chromatography to yield the final product, 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene .

Pathway B: Bromination First, Trifluoromethoxylation Last

This alternative approach reverses the order of the key transformations, starting with the bromination of the dichlorophenol precursor.

Conceptual Workflow for Pathway B

This route explores whether performing the less expensive bromination step first offers a more economical pathway. The key challenge here is the potential for side reactions during the subsequent, often harsh, trifluoromethoxylation step on a more complex, halogenated phenol.

Caption: Logical workflow for the proposed Synthetic Pathway B.

Detailed Experimental Protocols for Pathway B

Step 1: Synthesis of 4-Bromo-3,5-dichlorophenol (Intermediate B)

• Causality and Choice of Reagents: 3,5-Dichlorophenol has an activated ring due to the hydroxyl group, which is a strong ortho, para-director. Bromination is expected to be facile. Using molecular bromine (Br₂) in a suitable solvent like acetic acid is a classic and cost-effective method. The primary challenge is controlling the reaction to achieve mono-bromination at the desired C4 position (para to the hydroxyl group) without over-bromination.

• Protocol:

  • Dissolve 3,5-Dichlorophenol (1.0 eq) in glacial acetic acid (10 mL per 1 g) in a flask equipped with a dropping funnel and magnetic stirrer.

  • Cool the solution to 0-5 °C in an ice bath.

  • From the dropping funnel, add a solution of bromine (1.05 eq) in glacial acetic acid (2 mL per 1 g of bromine) dropwise over 1 hour.

  • Stir the reaction mixture at room temperature for 4 hours after the addition is complete.

  • Monitor the disappearance of the starting material by TLC.

  • Pour the reaction mixture into a beaker containing cold water (100 mL).

  • Add a saturated solution of sodium bisulfite dropwise until the orange color of excess bromine disappears.

  • Extract the product with dichloromethane (3 x 25 mL).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the residue by column chromatography to yield 4-Bromo-3,5-dichlorophenol .

Step 2: Synthesis of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene

• Causality and Choice of Reagents: This step is identical in principle to Step 1 of Pathway A, but it starts with the more complex Intermediate B. The same challenges regarding reagent cost and reaction conditions apply. There is an added risk that the more electron-deficient and sterically hindered nature of Intermediate B could lead to lower yields or require more forcing conditions compared to the trifluoromethoxylation of 3,5-dichlorophenol.

• Protocol:

  • Follow the exact protocol as described in Pathway A, Step 1 , using 4-Bromo-3,5-dichlorophenol (Intermediate B, 1.0 eq) as the starting material.

  • Purification via column chromatography or recrystallization will yield the final product.

Cost-Effectiveness and Performance Comparison

To objectively compare these pathways, we will analyze the estimated costs based on laboratory-scale pricing for key reagents and typical yields for analogous reactions. Note: Bulk industrial pricing can be significantly lower, often by an order of magnitude, but these relative costs provide a valid basis for comparison.[5]

Parameter	Pathway A	Pathway B	Justification & Analysis
Starting Material	3,5-Dichlorophenol	3,5-Dichlorophenol	Both pathways start from the same commercially available precursor.
Price of Starting Material	~$8.10 / gram	~$8.10 / gram	Cost is identical at the outset.
Step 1 Reagents	Tf₂O (~$1.30/g), KF	Br₂ (~$0.20/g), Acetic Acid	Pathway B has a significant cost advantage in the first step. Bromine is far cheaper than triflic anhydride.
Step 2 Reagents	NBS (~$0.60/g), H₂SO₄	Tf₂O (~$1.30/g), KF	Pathway A has the cost advantage in the second step. However, the cost of Tf₂O in Pathway B is applied to a higher molecular weight intermediate, potentially increasing the total amount needed per mole of final product.
Estimated Yield (Step 1)	~60-70%	~80-90%	Trifluoromethoxylation of phenols can be moderate in yield. Bromination of an activated phenol (Pathway B) is typically high-yielding.
Estimated Yield (Step 2)	~70-80%	~50-65%	Bromination of a deactivated ring (Pathway A) can be efficient with strong reagents. Trifluoromethoxylation of the more complex and deactivated Intermediate B is predicted to be less efficient than for the simpler phenol in Pathway A.
Overall Estimated Yield	~42-56%	~40-58%	The overall yields are predicted to be comparable, with a slight potential advantage for either pathway depending on the specific efficiencies of the challenging steps.
Calculated Reagent Cost/Gram of Final Product (Estimated)	Higher	Lower	The primary cost driver is the expensive trifluoromethoxylation reagent. In Pathway A, this cost is incurred on a lower molecular weight starting material, meaning less mass of the expensive reagent is needed per mole. However, the significantly cheaper first step of Pathway B likely makes it more cost-effective overall, despite potentially lower yield in the second step.
Safety & Handling	High-risk Step 1 (Tf₂O is hazardous, reaction is sensitive).	High-risk Step 2 (Tf₂O). Step 1 uses corrosive but more manageable Br₂.	Both pathways involve a hazardous trifluoromethoxylation step. Pathway A introduces this risk earlier.
Scalability	Challenging due to the cost and handling of Tf₂O at scale.	Potentially more scalable due to the inexpensive and robust first step. The final trifluoromethoxylation remains the primary bottleneck.	The simpler, high-yielding bromination in Pathway B is a significant advantage for process scale-up.

Conclusion and Recommendation

Based on this comparative analysis, Pathway B (Bromination followed by Trifluoromethoxylation) emerges as the more promising route for the cost-effective synthesis of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene.

The primary rationale is economic: Pathway B utilizes inexpensive and high-yielding bromination chemistry for its initial transformation. While both routes are ultimately constrained by the high cost and hazardous nature of the trifluoromethoxylation step, confining this expensive and lower-yielding reaction to the final step on a more advanced intermediate is a common and often successful strategy in process chemistry. The higher overall material throughput in the first step of Pathway B would likely lead to a lower cost-of-goods for the final product, even if the final step's yield is slightly lower than the bromination step in Pathway A.

For researchers and drug development professionals, this analysis underscores a critical principle in synthetic strategy: the sequence of bond-forming events has profound implications for the overall economic and practical viability of a synthetic route. While Pathway A is chemically sound, Pathway B presents a more pragmatic and economically advantageous approach for producing this valuable fluorinated building block at scale. Further process optimization should focus on developing a more efficient and less hazardous trifluoromethoxylation protocol, as this remains the key challenge for both proposed routes.

References

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification . PMC - PubMed Central. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design . PMC - PubMed Central. [Link]

• Cost Estimates for New Molecules . Organic Process Research & Development. [Link]

• Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions . PMC - PubMed Central. [Link]

• Aromatic bromination process.
• Method for preparing halogenated phenol compounds.

• Cost Analysis of a Commercial Manufacturing Process of a Fine Chemical Compound Using Micro Process Engineering . ResearchGate. [Link]

• Advances in the Development of Trifluoromethoxylation Reagents . MDPI. [Link]

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification . ResearchGate. [Link]

• The electrophilic aromatic bromination of benzenes: mechanistic and regioselective insights from density functional theory . RSC Publishing. [Link]

• Recent Trifluoromethylation Reactions. A Mini Review Paper . ResearchGate. [Link]

• Halogenated Aromatic Compounds . ResearchGate. [Link]

• SUPPORTING INFORMATION . The Royal Society of Chemistry. [Link]

• Cost Analysis for a Continuously Operated Fine Chemicals Production Plant at 10 Kg/Day Using a Combination of Microprocessing and Microwave Heating . ResearchGate. [Link]

• Development of Efficient and Selective Processes for the Synthesis of Commercially Important Chlorinated Phenols . ResearchGate. [Link]

• A simple and regioselective a-bromination of alkyl aromatic compounds by two-phase electrolysis . Central Electrochemical Research Institute. [Link]

• Perspective on halogenated organic compounds . PMC - PubMed Central. [Link]

• The bromination of some derivatives of resorcinol . ResearchGate. [Link]

• Development and Application of Trifluoromethoxylating Reagents . ResearchGate. [Link]

• Synthesis of Fluoroquinolones: Revisiting the Grohe Route in DES-Based Media . MDPI. [Link]

• First and short syntheses of biologically active, naturally occurring brominated mono- and dibenzyl phenols . Semantic Scholar. [Link]

• Electrophilic Aromatic Substitution Reactions: Bromination . Chemistry LibreTexts. [Link]

• Environmental occurrence, fate, effects, and remediation of halogenated (semi)volatile organic compounds . Environmental Science: Processes & Impacts. [Link]

• Solid-State Radical C-H Trifluoromethylation Reactions Using Ball Milling and Piezoelectric Materials . PubMed. [Link]

• Short-Step Synthesis of a Resveratrol Derivative from Commercially Available 1,3-Dimethoxybenzene and 4-Vinylanisole . J-STAGE. [Link]

• Structural derivatization strategies of natural phenols by semi-synthesis and total-synthesis . PMC - PubMed Central. [Link]

• Perspective on halogenated organic compounds . PMC - PubMed Central. [Link]

• An Introduction to Multiple Step Synthesis . Chemistry LibreTexts. [Link]

• M-Nitro Chloro Benzene - 121-73-3 Latest Price, Manufacturers & Suppliers . IndiaMART. [Link]

• A Sustainable Process for Phenol Production . Innoget. [Link]

• Phenol . Wikipedia. [Link]

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chapter One: Perspective on Halogenated Organic Compounds | Risk Assessment Portal | US EPA [assessments.epa.gov]
• 3. mdpi.com [mdpi.com]
• 4. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

"cross-validation of analytical methods for quantifying 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene"

Topic: Cross-Validation of Analytical Methods for Quantifying 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

The quantification of 1-Bromo-2,4-dichloro-5-(trifluoromethoxy)benzene (hereafter referred to as BDTB ) presents a unique set of analytical challenges. As a polyhalogenated aromatic intermediate often utilized in the synthesis of pyrrole-class insecticides (e.g., Chlorfenapyr precursors) and pharmaceutical APIs, its analysis requires balancing specificity (discriminating between positional isomers) with robustness (routine quality control).

This guide provides a technical framework for cross-validating two orthogonal methodologies: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV Detection (HPLC-UV) .[1][2] By correlating these two techniques, researchers can establish a self-validating system that ensures data integrity compliant with ICH Q2(R2) standards.[1][2]

The Analytical Challenge: Physicochemical Context

BDTB is a lipophilic, electron-deficient aromatic ring.[1][2] Its specific substitution pattern (Bromo, Dichloro, Trifluoromethoxy) creates significant steric and electronic effects that influence chromatographic behavior.[1]

• Volatility: Sufficient for GC, but the high halogen content raises boiling points, requiring thermal stability checks.

• Isomerism: The primary risk in synthesis is the formation of regioisomers (e.g., 1-Bromo-2,5-dichloro...).[1][2] GC-MS is required to resolve these isomers based on slight retention time shifts and fragmentation patterns, which HPLC-UV might miss due to overlapping chromophores.[1][2]

• Matrix Effects: In reaction mixtures, BDTB often co-exists with iron catalysts or Lewis acids, which can degrade GC liners.[1][2]

Primary Method: GC-MS (The "Structural Truth")

Purpose: Structural confirmation, impurity profiling, and isomer resolution.[1] This is the "Reference Method."

Instrumentation & Conditions

• System: Agilent 7890/5977 or equivalent Single Quadrupole MS.

• Inlet: Split/Splitless (Split 1:50 recommended to prevent saturation).

• Liner: Ultra Inert, wool-packed (to trap non-volatiles like catalyst residues).[1][2]

• Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5ms, ZB-5ms).[1][2]

  • Rationale: The slight polarity of the phenyl phase interacts with the polarizable halogenated ring, providing superior isomer separation compared to 100% dimethylpolysiloxane (DB-1).

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).[2]

Mass Spectrometry Parameters

• Ionization: Electron Impact (EI) at 70 eV.[2]

• Detection Mode: Simultaneous Scan/SIM (Select Ion Monitoring).[2]

• Target Ions (SIM):

  • Quantifier:m/z 308 (Molecular Ion Cluster

    ).[2]

  • Qualifiers:m/z 310, 312 (Isotope pattern for

    and ), m/z 69 ( fragment).[2]

Self-Validating Control

Internal Standard (ISTD): Use 1,3,5-Tribromobenzene .[1][2]

• Why? It mimics the halogenated aromatic nature of BDTB but elutes distinctly.[2] It corrects for injection variability and MS source fluctuations.

Secondary Method: HPLC-UV (The "Routine Workhorse")

Purpose: Routine QC, high throughput, and analysis of samples in non-volatile matrices.[1]

Instrumentation & Conditions

• System: HPLC with Diode Array Detector (DAD).

• Column: Phenyl-Hexyl (150 mm x 4.6 mm, 3.5 µm).[1][2]

  • Rationale: A standard C18 column interacts primarily via hydrophobicity.[2] A Phenyl-Hexyl column utilizes

    interactions with the BDTB benzene ring, offering orthogonal selectivity to the GC method and better peak shape for halogenated aromatics.

• Mobile Phase:

  • A: 0.1% Phosphoric Acid in Water.[2]

  • B: Acetonitrile (ACN).[2]

• Gradient: 50% B to 90% B over 10 minutes.

Detection

• Wavelength: 220 nm (primary) and 254 nm (secondary).[2]

  • Note: The trifluoromethoxy group does not significantly enhance UV absorption; detection relies on the benzene ring. 220 nm offers higher sensitivity but lower specificity; 254 nm is more robust against solvent cut-off interference.[2]

Cross-Validation Protocol: The "Handshake"

To validate the HPLC method for routine use, it must be statistically correlated against the GC-MS reference method. This process ensures that the faster, cheaper HPLC method yields results equivalent to the specific GC-MS method.[2]

Experimental Design

• Sample Set: Prepare 20 samples spanning 50% to 150% of the target concentration (including forced degradation samples).

• Dual Analysis: Analyze each vial by both GC-MS and HPLC-UV within 24 hours.

• Data Treatment: Calculate assay values (% w/w) for both methods.

Statistical Evaluation (Bland-Altman Approach)

Do not rely solely on correlation coefficients (

).[2] Use the Bland-Altman Difference Plot to assess bias.[2]

• X-axis: Average of Method A and Method B

  .

• Y-axis: Difference between methods

  .

• Acceptance Criteria:

  • Mean Bias:

    .

  • 95% Limits of Agreement: Within

    .[2]

Summary of Performance Metrics (Expected)

Validation Parameter	GC-MS (Reference)	HPLC-UV (Routine)	Acceptance Criteria (ICH Q2)
Specificity	High (m/z discrimination)	Medium (Chromatographic resolution)	No interference > 1%
Linearity ( )
Range	1 µg/mL – 100 µg/mL	10 µg/mL – 1000 µg/mL	80% - 120% of Test Conc.[1][2]
Precision (RSD)	(with ISTD)
LOD	~0.05 µg/mL	~0.5 µg/mL	S/N > 3:1

Workflow Visualization

The following diagram illustrates the decision matrix and workflow for cross-validating these analytical methods.

Caption: Figure 1. Orthogonal cross-validation workflow for BDTB analysis, ensuring correlation between structural specificity (GC-MS) and routine precision (HPLC).

Expert Insights & Troubleshooting

The "Ghost Peak" Phenomenon

In GC-MS analysis of trifluoromethoxy compounds, researchers often observe a "ghost peak" eluting just before the main peak.

• Cause: Thermal degradation in the injector port.[2] The

  group can eliminate under extreme heat or active metal surfaces.[2]

• Solution: Lower the inlet temperature to 200°C and ensure the liner is deactivated (silanized). If using HPLC, this peak will likely not appear, causing a discrepancy in purity calculations.[1][2] This is why Method A (GC) validates the stability of the analyte, while Method B (LC) validates the purity without thermal stress.

Solvent Mismatch

When injecting high-concentration samples into HPLC (Method B), using 100% Acetonitrile as a diluent can cause peak fronting on a Phenyl-Hexyl column.[1][2]

• Protocol Adjustment: Dissolve the standard in 50:50 ACN:Water to match the initial mobile phase conditions, ensuring sharp peak shapes and accurate integration.

References

• International Council for Harmonisation (ICH). (2023).[2][3] Validation of Analytical Procedures Q2(R2). European Medicines Agency.[2] [Link]

• Agilent Technologies. (2020).[2][4] Fast GC/MS Analysis for Benzene and Total Aromatic Content. Application Note. [Link]

• Phenomenex. (2025).[2] HPLC vs GC: What Sets These Methods Apart. [Link]

• U.S. Food and Drug Administration (FDA). (2018).[2] Bioanalytical Method Validation Guidance for Industry. [Link]

Sources

• 1. angenesci.com [angenesci.com]
• 2. 1-Bromo-2,4,5-trifluorobenzene | C6H2BrF3 | CID 67597 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. database.ich.org [database.ich.org]
• 4. agilent.com [agilent.com]